Cephradine Monohydrate

• CAS: 31828-50-9

Core Science & Biosynthesis

Physicochemical Properties of Cephradine Monohydrate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Cephradine Monohydrate, a first-generation cephalosporin antibiotic. The information presented herein is intended to support research, development, and quality control activities by providing key data, experimental methodologies, and a deeper understanding of the molecule's behavior.

General Information

Cephradine is a semi-synthetic, broad-spectrum antibiotic effective against a range of Gram-positive and some Gram-negative bacteria. Its monohydrate form is a common crystalline state used in pharmaceutical formulations.

Appearance: White to off-white crystalline powder.[1] Small, colorless crystals have also been described.[2]

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of Cephradine Monohydrate.

Identifier	Value	Source
CAS Number	75975-70-1	[3]
Molecular Formula	C₁₆H₁₉N₃O₄S·H₂O	[3]
Molecular Weight	367.42 g/mol	[3]

Property	Value	Source
Melting Point	140-142 °C (with decomposition)	[2]
pKa₁ (Carboxylic Acid)	~2.6	[2]
pKa₂ (Amine)	~7.3	[2]
LogP	-1.50	[2]

Solvent	Solubility	Source
Water	4 mg/mL (10.88 mM) at 25°C; Sparingly soluble	[3]
0.12 N HCl	Soluble (used as dissolution medium)	[4]
Propylene Glycol	Soluble	[2]
Methanol	Slightly Soluble
Ethanol	Very slightly soluble	[1]
Acetone	Slightly Soluble	[2]
Chloroform	Practically insoluble	[1]
Ether	Practically insoluble	[1]
Benzene	Insoluble	[2]
Hexane	Insoluble	[2]
DMSO	Insoluble	[3]

Experimental Protocols

This section outlines the general methodologies for determining the key physicochemical properties of Cephradine Monohydrate.

Solubility Determination

Method: Dynamic Laser Monitoring Technique[5]

This method can be employed to determine the solubility of Cephradine Monohydrate as a function of pH and temperature.

• Sample Preparation: Prepare a suspension of Cephradine Monohydrate in the desired solvent system (e.g., water, buffers of varying pH).

• Apparatus: Utilize a system equipped with a laser monitoring device capable of detecting the dissolution of solid particles in a solution. The system should also have precise temperature control.

• Procedure:

  • Place the sample suspension in the measurement cell.

  • Stir the suspension continuously to ensure homogeneity.

  • Gradually increase the temperature or vary the pH of the solution.

  • The laser monitoring system detects the point at which all solid particles have dissolved, which corresponds to the saturation solubility at that specific condition.

  • Repeat the measurement at different temperatures and pH values to generate a solubility profile.

Melting Point Determination

Method: Capillary Melting Point Method (as per USP <741>)[6]

• Sample Preparation: Finely powder the Cephradine Monohydrate sample. Pack the dry powder into a capillary tube to a height of 2.5-3.5 mm.[6]

• Apparatus: Use a calibrated melting point apparatus.

• Procedure:

  • Place the capillary tube containing the sample into the heating block of the apparatus.

  • Heat the block at a controlled rate, typically 1 °C/minute, especially when approaching the expected melting point.[6]

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first droplet of liquid is observed (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). The range between these two temperatures is the melting range. For Cephradine Monohydrate, decomposition is observed.

pKa Determination

Method: Potentiometric Titration[7][8][9][10]

• Sample Preparation: Accurately weigh and dissolve Cephradine Monohydrate in a suitable solvent, typically purified water, to a known concentration (e.g., 1 mM).[10] The solubility should be at least 10⁻⁴ M for this method to be effective.[8]

• Apparatus: Use a calibrated pH meter with a suitable electrode and a burette for the addition of the titrant.

• Procedure:

  • Place the sample solution in a thermostated vessel and stir continuously.

  • If determining the acidic pKa, titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH). If determining the basic pKa, titrate with a standardized solution of a strong acid (e.g., 0.1 M HCl).

  • Record the pH of the solution after each incremental addition of the titrant.

  • Plot the pH of the solution as a function of the volume of titrant added.

  • The pKa values can be determined from the titration curve. The pH at the half-equivalence point is equal to the pKa. Alternatively, the inflection points of the first derivative of the titration curve correspond to the equivalence points, and the pKa can be calculated from these points.

High-Performance Liquid Chromatography (HPLC) Assay

Method: Reversed-Phase HPLC[11][12]

This method is suitable for the quantification of Cephradine and its related substances.

• Sample Preparation:

  • Standard Solution: Accurately weigh a known amount of Cephradine Monohydrate reference standard and dissolve it in a suitable diluent (e.g., a mixture of water and acetonitrile) to achieve a known concentration.[11]

  • Sample Solution: Prepare the sample to be analyzed by dissolving it in the same diluent to a concentration within the linear range of the method.

• Chromatographic Conditions (Example): [11]

  • Column: Accucore aQ, 2.6 µm, 50 mm × 2.1 mm

  • Mobile Phase A: 25 mM Ammonium acetate pH 5.0

  • Mobile Phase B: Acetonitrile

  • Gradient/Isocratic: 95% A: 5% B (Isocratic)

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 50 °C

  • Injection Volume: 1 µL

  • Detection: UV at 254 nm

• Procedure:

  • Equilibrate the HPLC system with the mobile phase.

  • Inject the standard and sample solutions into the chromatograph.

  • Record the chromatograms and determine the peak areas for Cephradine.

  • Calculate the concentration of Cephradine in the sample by comparing its peak area to that of the standard.

Visualizations

Mechanism of Action

Cephradine, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.

Caption: Mechanism of action of Cephradine.

Experimental Workflow: Physicochemical Characterization

A typical workflow for the physicochemical characterization of a Cephradine Monohydrate raw material sample.

Caption: Physicochemical characterization workflow.

Experimental Workflow: HPLC Assay

A generalized workflow for the quantitative analysis of Cephradine Monohydrate using HPLC.

Caption: HPLC assay workflow for Cephradine.

References

• 1. scribd.com [scribd.com]
• 2. Cephradine | C16H19N3O4S | CID 38103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cephradine monohydrate产品说明书 [selleck.cn]
• 4. pharmacopeia.cn [pharmacopeia.cn]
• 5. researchgate.net [researchgate.net]
• 6. thinksrs.com [thinksrs.com]
• 7. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 9. Potentiometric determination of acid dissociation constants (pKa) for human and veterinary antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dergipark.org.tr [dergipark.org.tr]
• 11. lcms.cz [lcms.cz]
• 12. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis and Crystallization of Cephradine Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and crystallization processes for Cephradine Monohydrate, a first-generation cephalosporin antibiotic. The document details both chemical and enzymatic synthesis routes and explores various crystallization techniques crucial for controlling the final product's physical properties. All quantitative data is presented in structured tables, and key experimental protocols are outlined. Visual diagrams generated using Graphviz are provided to illustrate the synthesis pathways and experimental workflows.

Synthesis of Cephradine

Cephradine can be synthesized through two primary routes: traditional chemical synthesis and enzymatic synthesis. Both methods involve the acylation of the 7-aminodesacetoxycephalosporanic acid (7-ADCA) nucleus with a derivative of D-2-amino-2-(1,4-cyclohexadien-1-yl)acetic acid (D-dihydrophenylglycine).

Chemical Synthesis

Chemical synthesis of cephradine typically involves the use of organic solvents and protecting groups. One common method utilizes a mixed anhydride approach for the acylation of 7-ADCA.[1]

Experimental Protocol: Chemical Synthesis via Mixed Anhydride

• Preparation of the Mixed Anhydride:

  • A suspension of D-(-)-α-2,5-dihydrophenylglycine methyl sodium Dane salt is created in dichloromethane.[2][3]

  • Pivaloyl chloride and a catalyst such as gamma-picoline are added to the cooled suspension to form the mixed anhydride.[2][3]

• Preparation of 7-ADCA Solution:

  • 7-ADCA is dissolved in a suitable solvent like N,N-Dimethylformamide (DMF) with the aid of a base (e.g., triethylamine) to form a soluble salt.[2]

• Acylation Reaction:

  • The 7-ADCA solution is added to the mixed anhydride solution at a low temperature (e.g., -35°C) to initiate the coupling reaction.[4]

• Hydrolysis:

  • After the acylation is complete, the reaction mixture is hydrolyzed by adding water and an acid (e.g., hydrochloric acid).[2][4] This step removes the protecting groups.

• Crystallization and Isolation:

  • The pH of the aqueous solution is adjusted to the isoelectric point of cephradine (around pH 4.6-4.7) to induce crystallization.[5]

  • The resulting crystals are filtered, washed with a solvent like ethanol, and dried under vacuum to yield Cephradine Monohydrate.[5]

A simplified workflow for the chemical synthesis of cephradine is depicted below.

Caption: Chemical Synthesis Workflow for Cephradine.

Enzymatic Synthesis

Enzymatic synthesis offers a more environmentally friendly alternative to chemical synthesis, operating in aqueous media under milder conditions. This method utilizes an immobilized enzyme, such as penicillin G acylase, to catalyze the acylation of 7-ADCA.[4][6]

Experimental Protocol: Enzymatic Synthesis

• Reactant Preparation:

  • Dissolve 7-ADCA in distilled water with the addition of NaOH to achieve the desired concentration (e.g., 0.1 g in 2.5 ml of water).[7]

  • Prepare a solution of the acyl donor, such as D-phenyglycine methylester hydrochloride (CHDGME.HCl).[7]

  • Combine the reactant solutions and adjust the pH to the optimal range for the enzyme (e.g., pH 7.5) using a buffer solution (e.g., phosphate-citric acid buffer).[7]

• Enzymatic Reaction:

  • Introduce the immobilized penicillin G acylase to the reaction mixture.[7]

  • Agitate the mixture at a controlled temperature (e.g., 25°C) for a specified duration (e.g., 5 hours) to allow for the enzymatic conversion.[7]

• Product Isolation:

  • After the reaction, separate the immobilized enzyme from the solution.

  • Proceed with the crystallization of Cephradine Monohydrate from the aqueous solution as described in the crystallization section.

The enzymatic synthesis pathway is illustrated in the following diagram.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. US20060189802A1 - Process for the preparation of cephradine - Google Patents [patents.google.com]
• 4. data.epo.org [data.epo.org]
• 5. benthamopen.com [benthamopen.com]
• 6. Cefradine - Wikipedia [en.wikipedia.org]
• 7. [Enzymatic synthesis of cephradine] - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Degradation Pathways and Byproducts of Cephradine Monohydrate

For Researchers, Scientists, and Drug Development Professionals

Cephradine Monohydrate, a first-generation cephalosporin antibiotic, is susceptible to degradation under various environmental conditions, impacting its efficacy and potentially leading to the formation of related substances. A thorough understanding of its degradation pathways and the resulting byproducts is crucial for the development of stable formulations, the establishment of appropriate storage conditions, and the assurance of patient safety. This technical guide provides a comprehensive overview of the degradation of Cephradine Monohydrate, detailing its breakdown under hydrolytic, oxidative, photolytic, and thermal stress conditions.

Hydrolytic Degradation

The hydrolysis of Cephradine Monohydrate is a primary degradation pathway, heavily influenced by pH. The molecule's stability is greatest in the pH range of 4 to 5, with degradation accelerating in more acidic or alkaline environments. The degradation generally follows pseudo-first-order kinetics.

Hydrolysis under Different pH Conditions

Acidic Conditions: Under acidic conditions, Cephradine is relatively stable. However, prolonged exposure to strong acids can lead to the hydrolysis of the β-lactam ring, a key structural feature for its antibacterial activity.

Neutral and Alkaline Conditions: In neutral and, more significantly, in alkaline solutions, the degradation of Cephradine is more pronounced. A key degradation pathway involves the intramolecular nucleophilic attack of the side-chain α-amino group on the β-lactam carbonyl. This process leads to the formation of diketopiperazine-type compounds. The hydrolysis proceeds via the opening of the β-lactam ring, followed by intramolecular amidation.

The degradation of cephradine in aqueous solutions follows pseudo-first-order kinetics, with the rate being significantly influenced by H2O and OH- catalysis. The pH-rate profile for cephradine's degradation shows a minimum at approximately pH 6.05.

A quantum chemical study on cephradine predicted that at a pH of 8.0, the degradation proceeds through the opening of the β-lactam ring followed by intramolecular amidation. The predicted rate constants were in reasonable agreement with experimental values.[1][2]

Quantitative Data for Hydrolytic Degradation

The following table summarizes the experimental and predicted hydrolysis rate constants (kH) for Cephradine at 298.15 K.

pH	Experimental kH (s⁻¹)	Predicted log(kH)	Experimental Half-life (days)
5.0	-	-	72
6.3	-	-	-
7.0	-	-	-
8.0	-	-	-
9.0	-	-	7

Data sourced from Zhang et al. (2015). Note: Specific experimental kH values at all pH points were not provided in the abstract.[1]

Proposed Hydrolysis Pathway of Cephradine Monohydrate

Proposed pathway for the hydrolytic degradation of Cephradine Monohydrate.

Oxidative Degradation

Cephradine Monohydrate is susceptible to oxidation, primarily at the sulfur atom within the cephem ring. The use of oxidizing agents like hydrogen peroxide can induce the formation of sulfoxide derivatives.

Experimental Protocol for Oxidative Degradation

A common method for inducing oxidative degradation in a laboratory setting involves treating a solution of Cephradine with hydrogen peroxide.

• Sample Preparation: Prepare a solution of Cephradine Monohydrate in a suitable solvent (e.g., water or a water/acetonitrile mixture) at a concentration of approximately 1 mg/mL.

• Stress Condition: Add a solution of hydrogen peroxide (e.g., 3-30% v/v) to the Cephradine solution.

• Incubation: Store the mixture at room temperature or slightly elevated temperatures (e.g., 40-60 °C) for a defined period (e.g., up to 7 days), monitoring the degradation periodically.

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method to separate and quantify the parent drug and its degradation products.

Photodegradation

Exposure to light, particularly in the UV region, can lead to the degradation of Cephradine Monohydrate. The presence of certain substances, such as dissolved organic matter, can stimulate this process. Abiotic hydrolysis and direct photolysis are considered primary elimination processes for cephradine in surface water.[3]

Factors Influencing Photodegradation

• pH: The photodegradation of cephradine is pH-dependent.

• Light Source: The rate and pathway of photodegradation are dependent on the wavelength and intensity of the light source.

• Photosensitizers: The presence of compounds that can absorb light and transfer the energy to cephradine can accelerate its degradation.

Thermal Degradation

Elevated temperatures can induce the degradation of Cephradine Monohydrate, both in the solid state and in solution. Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are valuable tools for studying the thermal stability and degradation kinetics of the compound.

For many cephalosporins, thermal degradation begins with the loss of water of hydration, followed by the decomposition of the core structure at higher temperatures.

Experimental Protocol for Thermal Degradation Analysis

• Instrumentation: Utilize a simultaneous TGA/DSC instrument.

• Sample Preparation: Place a small, accurately weighed amount of Cephradine Monohydrate (typically 3-7 mg) into an aluminum crucible.

• Heating Program: Heat the sample under a controlled atmosphere (e.g., air or nitrogen) at a constant heating rate (e.g., 5, 7, 10, or 12 °C/min) up to a final temperature of around 500 °C.

• Data Analysis: Analyze the resulting TGA (mass loss versus temperature) and DSC (heat flow versus temperature) curves to determine the temperatures of dehydration and decomposition. Kinetic parameters, such as activation energy, can be calculated from data obtained at multiple heating rates using isoconversional methods.

Key Degradation Byproducts

The primary degradation of Cephradine Monohydrate often involves modifications to the β-lactam ring and the side chains.

Degradation Pathway	Major Byproducts
Hydrolysis	Diketopiperazine-type compounds, open-ring forms
Oxidation	Sulfoxide derivatives
Photodegradation	Complex mixture of photoproducts
Thermal	Dehydrated form, various decomposition fragments

Analytical Methodologies for Degradation Studies

Stability-indicating analytical methods are essential for separating and quantifying Cephradine Monohydrate from its degradation products. High-Performance Liquid Chromatography (HPLC) is the most commonly employed technique.

Example HPLC Method for Stability-Indicating Analysis

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of a buffer (e.g., sodium dihydrogen phosphate) and an organic modifier (e.g., acetonitrile).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where both the parent drug and its degradation products have significant absorbance (e.g., 220 nm or 254 nm).

• Temperature: Ambient or controlled column temperature (e.g., 40 °C).

A more rapid UHPLC method has also been developed:

• Column: Accucore aQ, 2.6 µm, 50 mm × 2.1 mm.

• Mobile Phase: 95% 25 mM Ammonium acetate pH 5.0 and 5% Acetonitrile.

• Flow Rate: 0.6 mL/min.

• Temperature: 50 °C.

• Detection: UV at 254 nm.[4]

Workflow for Forced Degradation Study

General workflow for a forced degradation study of Cephradine Monohydrate.

Conclusion

The degradation of Cephradine Monohydrate is a complex process influenced by multiple factors, including pH, temperature, light, and the presence of oxidizing agents. The primary degradation pathways involve hydrolysis leading to the formation of diketopiperazine derivatives, oxidation of the sulfur atom, and photodegradation. A thorough understanding of these pathways and the resulting byproducts, facilitated by robust stability-indicating analytical methods, is paramount for ensuring the quality, safety, and efficacy of pharmaceutical products containing Cephradine Monohydrate. This guide provides a foundational understanding for researchers and professionals in the field to design and execute comprehensive stability and degradation studies.

References

• 1. Comparative kinetic analysis on thermal degradation of some cephalosporins using TG and DSC data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medcraveonline.com [medcraveonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Characterization of clinafloxacin photodegradation products by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

The Journey of Cephradine Monohydrate Through the Body: A Technical Guide to its Pharmacokinetics and Tissue Distribution in Animal Models

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the pharmacokinetics and tissue distribution of Cephradine Monohydrate in various animal models. By summarizing key quantitative data, detailing experimental protocols, and visualizing complex processes, this document serves as a vital resource for professionals in drug development and preclinical research.

Pharmacokinetic Profile of Cephradine Monohydrate

Cephradine, a first-generation cephalosporin antibiotic, exhibits rapid absorption and widespread distribution in animal models. It is primarily excreted unchanged in the urine. The following tables summarize key pharmacokinetic parameters observed in different species following various routes of administration.

Table 1: Pharmacokinetic Parameters of Cephradine in Rats

Route of Administration	Dose	Cmax (µg/mL)	Tmax (min)	Half-life (t½) (h)	Reference
Oral	Not Specified	Wide Range	30 - 150	~1	[1][2]
Intravenous	Not Specified	-	-	~1	[1][2]

Table 2: Pharmacokinetic Parameters of Cephradine in Dogs

Route of Administration	Dose	Cmax (µg/mL)	Tmax (min)	Half-life (t½) (h)	Reference
Oral	Not Specified	Wide Range	30 - 150	~1	[1][2]
Intravenous	Not Specified	-	-	~1	[1][2]

Table 3: Pharmacokinetic Parameters of Cephradine in Broiler Chickens

Route of Administration	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	Half-life (t½) (h)	Bioavailability (%)	Reference
Intravenous	20	-	-	2.79 ± 0.047	-	[3]
Oral	20	25.65 ± 0.934	2.61 ± 0.025	-	85.91 ± 1.96	[3]
Intramuscular	50	8.863	-	0.859	59.386	[4]
Subcutaneous	50	8.773	-	2.652	84.50	[4]
Oral	50	5.79	1.38	1.74	97.97	[4]

Note: Data presented as Mean ± Standard Deviation where available.

Tissue Distribution of Cephradine Monohydrate

Upon administration, cephradine distributes to various tissues, with the highest concentrations consistently found in the kidneys and liver. This pattern reflects its primary route of elimination through renal excretion.

Table 4: Tissue Distribution of Cephradine in Rats Following Oral Administration

Tissue	Concentration Relative to Plasma	Time Post-dose	Reference
Kidneys	~8 times higher	45 min - 6 h	[1][2]
Liver	~3 times higher	45 min - 6 h	[1][2]

Note: Cephradine was found to be widely distributed throughout other body tissues, though at lower concentrations.

Table 5: Tissue Residues of Cephradine in Broiler Chickens Following Repeated Oral Administration (50 mg/kg twice daily for 5 days)

Tissue	Detectable Level after 48h	Reference
Intestine	Yes	[4]
Other Tissues	Not Detected	[4]

Experimental Protocols

This section outlines the methodologies for key experiments cited in the study of cephradine's pharmacokinetics and tissue distribution.

Animal Models and Drug Administration

• Animal Species: Common models include rats (Sprague-Dawley), dogs (beagle), rabbits (New Zealand White), and broiler chickens.[1][4][5]

• Housing and Acclimatization: Animals are housed in controlled environments with standard diet and water ad libitum. A suitable acclimatization period is allowed before the experiment.

• Drug Formulation: Cephradine Monohydrate is typically dissolved or suspended in a suitable vehicle, such as water or saline, for administration.

• Routes of Administration:

  • Oral (PO): Administered via oral gavage for precise dosing.[1]

  • Intravenous (IV): Injected into a suitable vein (e.g., tail vein in rats, cephalic vein in dogs).[1]

  • Intramuscular (IM): Injected into a major muscle mass.[4]

  • Subcutaneous (SC): Injected under the skin.[4]

Sample Collection

• Blood Sampling: Blood samples are collected at predetermined time points post-administration. Common collection sites include the retro-orbital sinus or tail vein in rats and cephalic or saphenous veins in larger animals. Blood is typically collected in tubes containing an anticoagulant (e.g., heparin or EDTA) and centrifuged to obtain plasma, which is then stored frozen until analysis.

• Tissue Sampling: For tissue distribution studies, animals are euthanized at various time points. Tissues of interest (e.g., kidneys, liver, lung, muscle, brain) are rapidly excised, weighed, and rinsed with cold saline. Tissue samples are then homogenized in a suitable buffer and stored frozen.

Analytical Methodology: High-Performance Liquid Chromatography (HPLC)

HPLC is a common and robust method for the quantification of cephradine in biological matrices.[6][7]

• Sample Preparation:

  • Plasma/Serum: Proteins are precipitated by adding an agent like perchloric acid or acetonitrile, followed by centrifugation to obtain a clear supernatant for injection.[6]

  • Tissue Homogenates: Following homogenization, proteins are precipitated, and the sample is centrifuged. The resulting supernatant may require further cleanup using solid-phase extraction (SPE) cartridges to remove interfering substances.[6]

• Chromatographic Conditions:

  • Column: A reversed-phase column (e.g., C18) is typically used.[7]

  • Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium acetate) and an organic modifier (e.g., acetonitrile or methanol) is common. The pH of the mobile phase is optimized for peak shape and retention.[7]

  • Detection: UV detection at a wavelength of approximately 254-260 nm is standard for cephradine.[7]

• Quantification: The concentration of cephradine in the samples is determined by comparing the peak area of the analyte to a standard curve prepared with known concentrations of cephradine.

Visualizations of Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key experimental workflows.

Caption: Workflow for a typical pharmacokinetic study of cephradine.

References

• 1. Cephradine: absorption, excretion, and tissue distribution in animals of a new cephalosporin antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cephradine: Absorption, Excretion, and Tissue Distribution in Animals of a New Cephalosporin Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jvmr.journals.ekb.eg [jvmr.journals.ekb.eg]
• 5. Pharmacokinetics of Cephalexin after Intravenous and Single and Multiple Intramuscular Administration to Rabbit [ibimapublishing.com]
• 6. Qualitative and quantitative analysis of cephradine in biological materials by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]

In-Depth Technical Guide: Cephradine Monohydrate Solubility and Dissolution Characteristics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core solubility and dissolution properties of Cephradine Monohydrate, a first-generation cephalosporin antibiotic. The information presented herein is intended to support research, formulation development, and quality control activities by providing key physicochemical data, detailed experimental protocols, and an exploration of the factors influencing its behavior in solution.

Physicochemical Properties of Cephradine Monohydrate

Cephradine Monohydrate is a white, crystalline powder. It is a zwitterionic compound, containing both an acidic carboxyl group and a basic amino group, which dictates its pH-dependent solubility.[1][2] The presence of these ionizable groups is a critical factor in its dissolution behavior in various physiological and non-physiological environments.

Property	Value	Reference
Molecular Formula	C16H19N3O4S·H2O	[3]
Molecular Weight	367.42 g/mol	[3]
pKa1 (carboxyl group)	~2.6	[4]
pKa2 (amino group)	~7.3	[4]
Melting Point	140-142 °C (with decomposition)	[4]

Solubility of Cephradine Monohydrate

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability. Cephradine Monohydrate exhibits variable solubility depending on the solvent system, pH, and temperature.

Aqueous Solubility and pH-Dependence

The solubility of Cephradine Monohydrate in aqueous media is significantly influenced by pH. As an amphoteric molecule, it exhibits its lowest solubility at its isoelectric point and higher solubility in both acidic and alkaline conditions.

A study on Cephradine form 1 (a relevant crystalline form) demonstrated this pH-dependent solubility profile at various temperatures.[5] The solubility initially decreases as the pH moves from acidic towards the isoelectric point, and then increases as the pH becomes more alkaline.[5] While temperature has an effect, it is less pronounced than the effect of pH.[5][6]

Table 1: Aqueous Solubility of Cephradine (form 1) as a Function of pH and Temperature

pH	Solubility (mg/mL) at 283.15 K (10°C)	Solubility (mg/mL) at 298.15 K (25°C)	Solubility (mg/mL) at 308.15 K (35°C)
1.45	Data not available	> 10.0	> 10.0
2.50	Data not available	~8.0	~8.5
4.50	Data not available	~2.0 (minimum solubility)	~2.2 (minimum solubility)
6.80	Data not available	~4.0	~4.5
8.57	Data not available	> 10.0	> 10.0
Data is extrapolated and interpreted from graphical representations in the cited literature and should be considered approximate.[5]

Solubility in Organic Solvents

The solubility of Cephradine Monohydrate in various organic solvents has been reported, though quantitative data is limited for some solvents.

Table 2: Solubility of Cephradine Monohydrate in Various Solvents at 25°C

Solvent	Solubility	Reported Value (mg/mL)	Reference
Water	Sparingly soluble	4	[3][7]
Methanol	Soluble in 70 parts	~14.3	[2]
Ethanol	Slightly soluble	< 1	[3]
DMSO	Insoluble	Insoluble	[3][7]
Propylene Glycol	Soluble	Data not available	[4]
Acetone	Slightly soluble	Data not available	[4]
Chloroform	Practically insoluble	Data not available	[4]
Ether	Practically insoluble	Data not available	[4]

Dissolution Characteristics

The dissolution rate of Cephradine Monohydrate from a solid dosage form is a critical factor for its absorption and subsequent bioavailability.

USP Dissolution Testing

The United States Pharmacopeia (USP) provides standardized methods for the dissolution testing of Cephradine capsules and tablets. These methods are essential for quality control and ensuring batch-to-batch consistency.

Table 3: USP Dissolution Test Parameters for Cephradine Dosage Forms

Parameter	Cephradine Capsules	Cephradine Tablets
Apparatus	USP Apparatus 1 (Basket)	USP Apparatus 2 (Paddle)
Medium	0.12 N Hydrochloric Acid	0.12 N Hydrochloric Acid
Volume	900 mL	900 mL
Rotation Speed	100 rpm	75 rpm
Time	45 minutes	60 minutes
Acceptance Criteria	Not less than 75% (Q) of the labeled amount is dissolved.	Not less than 85% (Q) of the labeled amount is dissolved.

Factors Influencing Dissolution Rate

Several factors can influence the dissolution rate of Cephradine Monohydrate from a pharmaceutical dosage form:

• pH of the Dissolution Medium: As with solubility, the dissolution rate is pH-dependent. In acidic media, such as the stomach, the dissolution is expected to be relatively rapid.

• Solid-State Properties: The crystalline form (polymorphism), particle size, and surface area of the Cephradine Monohydrate powder can significantly impact the dissolution rate. Smaller particle sizes generally lead to a faster dissolution rate due to the increased surface area available for solvent interaction.

• Formulation Excipients: Binders, disintegrants, lubricants, and other excipients in the tablet or capsule formulation can either enhance or retard the dissolution process.

• Manufacturing Process: Parameters such as compaction force during tableting can affect the porosity and hardness of the tablet, thereby influencing its disintegration and dissolution characteristics.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the solubility and dissolution of Cephradine Monohydrate.

Protocol for Equilibrium Solubility Determination

This protocol outlines the shake-flask method, a common technique for determining the equilibrium solubility of a compound.

Objective: To determine the maximum concentration of Cephradine Monohydrate that dissolves in a specific solvent at a constant temperature.

Materials:

• Cephradine Monohydrate powder

• Selected solvent (e.g., purified water, pH buffers, organic solvents)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Calibrated pH meter (for aqueous solutions)

• Syringe filters (e.g., 0.45 µm PTFE or PVDF)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector for quantification.

Procedure:

• Add an excess amount of Cephradine Monohydrate powder to a series of vials. The excess solid should be visually present throughout the experiment.

• Add a known volume of the desired solvent to each vial.

• Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

• Shake the vials at a constant speed (e.g., 100-150 rpm) for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• After the equilibration period, stop the shaker and allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

• Carefully withdraw an aliquot of the supernatant using a syringe.

• Immediately filter the aliquot through a syringe filter into a clean vial. This step is crucial to remove any undissolved particles.

• Dilute the filtered sample with a suitable solvent to a concentration within the calibration range of the analytical method.

• Analyze the diluted sample using a validated HPLC method to determine the concentration of dissolved Cephradine Monohydrate.

• The determined concentration represents the equilibrium solubility of Cephradine Monohydrate in the tested solvent under the specified conditions.

Equilibrium solubility determination workflow.

Protocol for USP Dissolution Testing of Cephradine Tablets

This protocol is based on the USP monograph for Cephradine Tablets.

Objective: To determine the percentage of Cephradine Monohydrate that dissolves from a tablet formulation under specified conditions within a set time.

Materials:

• Cephradine tablets

• USP Apparatus 2 (Paddle)

• Dissolution vessels (900 mL capacity)

• Water bath with temperature control

• 0.12 N Hydrochloric Acid

• UV-Vis Spectrophotometer or HPLC system

• Syringes and filters for sampling

Procedure:

• Prepare the dissolution medium (0.12 N HCl) and deaerate it.

• Fill each dissolution vessel with 900 mL of the medium.

• Equilibrate the medium to 37 ± 0.5 °C.

• Place one Cephradine tablet in each vessel.

• Immediately start the paddle rotation at 75 rpm.

• After 60 minutes, withdraw a sample from each vessel from a zone midway between the surface of the medium and the top of the rotating paddle, not less than 1 cm from the vessel wall.

• Filter the samples immediately.

• Dilute the filtered samples with the dissolution medium to a suitable concentration for analysis.

• Measure the absorbance of the sample solutions at the wavelength of maximum absorbance (approximately 255 nm) using a UV-Vis spectrophotometer, or analyze by a validated HPLC method.

• Calculate the percentage of the labeled amount of Cephradine dissolved using a standard solution of known concentration.

USP dissolution testing workflow for Cephradine tablets.

Logical Relationships and Signaling Pathways

The solubility and dissolution of Cephradine Monohydrate are governed by a series of interconnected physicochemical factors. Understanding these relationships is crucial for predicting its behavior and for rational formulation design.

References

• 1. selleckchem.com [selleckchem.com]
• 2. mathewsopenaccess.com [mathewsopenaccess.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Cephradine | C16H19N3O4S | CID 38103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. glpbio.com [glpbio.com]

Spectroscopic Analysis of Cephradine Monohydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of Cephradine Monohydrate, a first-generation cephalosporin antibiotic. The following sections detail the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic data, along with the experimental protocols for these analyses. This document is intended to serve as a comprehensive resource for researchers and professionals involved in the development, quality control, and analysis of this important pharmaceutical compound.

Introduction to Cephradine Monohydrate

Cephradine is a semi-synthetic, broad-spectrum antibiotic effective against a wide range of Gram-positive and Gram-negative bacteria. Its bactericidal action results from the inhibition of bacterial cell wall synthesis. The monohydrate form is commonly used in pharmaceutical formulations. A thorough understanding of its spectroscopic characteristics is essential for its identification, purity assessment, and quantitative analysis.

Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for Cephradine Monohydrate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of organic compounds. The ¹H and ¹³C NMR spectra of Cephradine provide detailed information about its chemical environment.

Table 1: Predicted ¹H NMR Spectroscopic Data for Cephradine

Chemical Shift (δ) ppm	Multiplicity	Assignment
7.35	m	Aromatic CH
5.85	d	H-7
5.45	d	H-6
5.15	s	CH (cyclohexadienyl)
3.55	m	CH2 (cyclohexadienyl)
3.45	d	CH2-S
2.80	m	CH2 (cyclohexadienyl)
2.15	s	CH3

Note: The data presented is based on predicted spectra from the Human Metabolome Database and may vary from experimental values.[1][2]

Table 2: Predicted ¹³C NMR Spectroscopic Data for Cephradine

Chemical Shift (δ) ppm	Assignment
174.5	C=O (carboxyl)
172.0	C=O (amide)
168.0	C=O (β-lactam)
135.0	Aromatic C
130.0	Aromatic C
128.0	Aromatic C
125.0	Aromatic C
60.0	C-6
58.0	C-7
57.0	CH (cyclohexadienyl)
30.0	CH2-S
28.0	CH2 (cyclohexadienyl)
25.0	CH2 (cyclohexadienyl)
21.0	CH3

Note: The data presented is based on predicted spectra from the Human Metabolome Database and may vary from experimental values.[1]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of Cephradine Monohydrate shows characteristic absorption bands corresponding to its key structural features.

Table 3: Key IR Absorption Bands for Cephradine Monohydrate

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
3400 - 3500	O-H stretch	Water of hydration
3200 - 3400	N-H stretch	Amine and Amide
3000 - 3100	C-H stretch	Aromatic and Olefinic
2850 - 2950	C-H stretch	Aliphatic
1750	C=O stretch	β-Lactam carbonyl[3][4]
1680	C=O stretch	Amide I
1640	C=O stretch	Carboxylate
1520	N-H bend	Amide II
1370	C-H bend	Methyl

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is primarily used for the quantitative analysis of Cephradine. The absorption maximum is influenced by the solvent used.

Table 4: UV-Vis Absorption Data for Cephradine

Solvent	λmax (nm)
Water	254[5][6][7][8]
Methanol	~260

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of Cephradine Monohydrate.

NMR Spectroscopy

Sample Preparation:

• Weigh approximately 10-20 mg of Cephradine Monohydrate.

• Dissolve the sample in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) in an NMR tube to a final volume of 0.6-0.7 mL.

• Ensure the solution is clear and free of any particulate matter.

Instrumentation and Data Acquisition:

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Acquire the spectrum using a standard pulse sequence.

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-10 ppm).

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Process the data with appropriate Fourier transformation, phasing, and baseline correction.

• ¹³C NMR:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-200 ppm).

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Process the data similarly to the ¹H NMR spectrum.

IR Spectroscopy

Sample Preparation (KBr Pellet Method):

• Thoroughly grind a small amount (1-2 mg) of Cephradine Monohydrate with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle.

• Transfer the mixture to a pellet press.

• Apply pressure to form a thin, transparent pellet.

Instrumentation and Data Acquisition:

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer.

• Acquire a background spectrum of the empty sample compartment.

• Place the KBr pellet in the sample holder.

• Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• The final spectrum is usually presented in terms of transmittance or absorbance.

UV-Vis Spectroscopy

Sample Preparation:

• Prepare a stock solution of Cephradine Monohydrate of a known concentration (e.g., 100 µg/mL) in a suitable solvent (e.g., deionized water or methanol).[5]

• Ensure the solid is completely dissolved.

• Prepare a series of dilutions from the stock solution to create a calibration curve if quantitative analysis is required.

Instrumentation and Data Acquisition:

• Instrument: A double-beam UV-Vis spectrophotometer.

• Fill a quartz cuvette with the solvent to be used as a blank and record the baseline.

• Fill a matched quartz cuvette with the sample solution.

• Scan the sample over a wavelength range of 200-400 nm to determine the wavelength of maximum absorbance (λmax).[5]

• For quantitative measurements, measure the absorbance of the standard and sample solutions at the λmax.

Workflow and Data Interpretation

The following diagram illustrates the general workflow for the spectroscopic analysis of Cephradine Monohydrate, from sample handling to final data interpretation and structural confirmation.

Caption: Workflow for Spectroscopic Analysis of Cephradine Monohydrate.

The interpretation of the collective spectroscopic data allows for the unambiguous confirmation of the chemical structure of Cephradine Monohydrate. The ¹H and ¹³C NMR spectra provide a detailed map of the carbon-hydrogen framework. The IR spectrum confirms the presence of key functional groups such as the β-lactam ring, amide, carboxylic acid, and the water of hydration. Finally, the UV-Vis spectrum serves as a reliable tool for quantitative determination in various matrices. Together, these techniques provide a comprehensive spectroscopic profile essential for the quality assurance of this vital antibiotic.

References

• 1. Human Metabolome Database: 13C NMR Spectrum (1D, 100 MHz, D2O, predicted) (HMDB0015428) [hmdb.ca]
• 2. Human Metabolome Database: 1H NMR Spectrum (1D, 200 MHz, D2O, predicted) (HMDB0015428) [hmdb.ca]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ijrpr.com [ijrpr.com]
• 6. researchgate.net [researchgate.net]
• 7. article.aascit.org [article.aascit.org]
• 8. [PDF] UV spectrophotometric assay of different brands of cephradine | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

Application Notes and Protocols for Antimicrobial Susceptibility Testing of Cephradine Monohydrate

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for determining the antimicrobial susceptibility of Cephradine Monohydrate against clinically relevant bacteria. The following information is synthesized from established guidelines and scientific literature to ensure robust and reproducible results in a research and development setting.

Introduction to Cephradine Monohydrate

Cephradine is a first-generation cephalosporin antibiotic that exhibits broad-spectrum activity against a variety of Gram-positive and some Gram-negative bacteria.[1][2][3] Its bactericidal action stems from the inhibition of bacterial cell wall synthesis.[1][2][3][4] Cephradine binds to penicillin-binding proteins (PBPs), which are essential enzymes in the synthesis of peptidoglycan, a critical component of the bacterial cell wall.[1][2][4] This binding inactivates the PBPs, disrupting the cell wall's structural integrity and leading to cell lysis and death.[1][2][4] Bacterial resistance to Cephradine can emerge, most commonly through the production of β-lactamase enzymes that hydrolyze the β-lactam ring of the antibiotic, rendering it ineffective.[1]

Antimicrobial Susceptibility Testing (AST) Methods

Standardized methods for AST are crucial for the accurate assessment of an antimicrobial agent's efficacy. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide globally recognized guidelines for these tests.[1][5] The two most common methods for quantitative AST of Cephradine are Broth Microdilution and Disk Diffusion.

Broth Microdilution Method (Determination of Minimum Inhibitory Concentration - MIC)

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.

Experimental Protocol:

• Preparation of Cephradine Stock Solution:

  • Aseptically prepare a stock solution of Cephradine Monohydrate in a suitable solvent (e.g., sterile distilled water or a buffer recommended by CLSI/EUCAST). The concentration of the stock solution should be at least 10 times the highest concentration to be tested.

  • Filter-sterilize the stock solution through a 0.22 µm filter.

• Preparation of Microdilution Plates:

  • Using a multi-channel pipette, perform serial two-fold dilutions of the Cephradine stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. The final volume in each well should be 50 µL.

  • The typical range of concentrations to test for Cephradine can vary, but a common starting point is 0.06 to 64 µg/mL.

  • Include a growth control well (broth only, no antibiotic) and a sterility control well (uninoculated broth).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or Tryptic Soy Broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add 50 µL of the standardized inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL per well.

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation:

  • Following incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of Cephradine at which there is no visible growth.

  • The results are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) based on the interpretive criteria provided by the latest CLSI M100 or EUCAST breakpoint tables. Note: These breakpoints are subject to change and the most current versions of the CLSI and EUCAST documents should always be consulted.

Disk Diffusion Method (Kirby-Bauer Test)

The disk diffusion method is a qualitative or semi-quantitative test that assesses the susceptibility of a bacterium to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disk impregnated with the agent.

Experimental Protocol:

• Inoculum Preparation:

  • Prepare a standardized inoculum of the test organism equivalent to a 0.5 McFarland standard as described for the broth microdilution method.

• Inoculation of Agar Plate:

  • Within 15 minutes of preparation, dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton Agar (MHA) plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.

  • Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

• Application of Cephradine Disks:

  • Aseptically apply a paper disk impregnated with 30 µg of Cephradine onto the surface of the inoculated MHA plate.

  • Ensure the disk is in firm contact with the agar. If multiple antibiotics are being tested on the same plate, they should be placed at least 24 mm apart.

• Incubation:

  • Invert the plates and incubate at 35°C ± 2°C for 16-18 hours in ambient air.

• Result Interpretation:

  • After incubation, measure the diameter of the zone of complete growth inhibition around the Cephradine disk to the nearest millimeter using a ruler or calipers.

  • Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) by comparing the measured zone diameter to the interpretive criteria in the latest CLSI M100 or EUCAST breakpoint tables.

Quality Control (QC)

Performing regular quality control is essential to ensure the accuracy and reproducibility of AST results. This involves testing reference strains with known susceptibility profiles alongside the clinical isolates.

QC Strains and Expected Ranges:

Quality Control Strain	Method	Cephradine Concentration/Disk Load	Expected MIC Range (µg/mL)	Expected Zone Diameter Range (mm)
Escherichia coli ATCC® 25922™	Broth Microdilution	N/A	Consult latest CLSI/EUCAST tables	N/A
Disk Diffusion	30 µg	N/A	Consult latest CLSI/EUCAST tables
Staphylococcus aureus ATCC® 25923™	Broth Microdilution	N/A	Consult latest CLSI/EUCAST tables	N/A
Disk Diffusion	30 µg	N/A	Consult latest CLSI/EUCAST tables
Pseudomonas aeruginosa ATCC® 27853™	Broth Microdilution	N/A	Consult latest CLSI/EUCAST tables	N/A
Disk Diffusion	30 µg	N/A	Consult latest CLSI/EUCAST tables

Note: The expected ranges for QC strains are updated periodically. It is critical to refer to the most current CLSI M100 or EUCAST QC tables for the acceptable ranges.[6]

Data Presentation

Summarizing quantitative data in a structured format is crucial for analysis and comparison.

Table 1: Example MIC Distribution Data for Cephradine

Organism	Number of Isolates	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus	100	1	4	≤0.5 - >64
Escherichia coli	100	8	32	1 - >64
Klebsiella pneumoniae	100	16	>64	2 - >64

MIC₅₀ and MIC₉₀ represent the MICs at which 50% and 90% of the isolates are inhibited, respectively.

Table 2: Example Zone Diameter Distribution Data for Cephradine (30 µg disk)

Organism	Number of Isolates	Zone Diameter Range (mm)	% Susceptible	% Intermediate	% Resistant
Staphylococcus aureus	100	15 - 28	92	5	3
Escherichia coli	100	6 - 22	65	10	25
Klebsiella pneumoniae	100	6 - 18	40	15	45

Interpretive categories are based on current CLSI/EUCAST guidelines.

Visualizations

Mechanism of Action and Resistance

Caption: Cephradine's mechanism of action and the β-lactamase resistance pathway.

Experimental Workflow: Broth Microdilution AST

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Cephradine.

Experimental Workflow: Disk Diffusion AST

Caption: Workflow for performing Disk Diffusion susceptibility testing for Cephradine.

References

• 1. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 2. bsac.org.uk [bsac.org.uk]
• 3. hardydiagnostics.com [hardydiagnostics.com]
• 4. researchgate.net [researchgate.net]
• 5. EUCAST: Disk Diffusion and Quality Control [eucast.org]
• 6. szu.gov.cz [szu.gov.cz]

Cephradine Monohydrate encapsulation techniques for controlled release studies

Application Notes & Protocols for Cephradine Monohydrate Encapsulation

Introduction

Cephradine is a first-generation cephalosporin antibiotic effective against a range of Gram-positive and some Gram-negative bacteria.[1] Its mechanism of action involves the inhibition of bacterial cell wall synthesis.[2] However, like many β-lactam antibiotics, its stability and pharmacokinetic profile can be challenging. Encapsulation technologies offer a promising approach to protect the drug from degradation, improve stability, and achieve controlled or sustained release, thereby enhancing therapeutic efficacy and patient compliance.[1][3][4][5] This document provides an overview of common encapsulation techniques, relevant characterization methods, and detailed protocols for researchers in drug development.

Overview of Encapsulation Techniques

Several methods have been successfully employed to encapsulate Cephradine Monohydrate for controlled release studies. The choice of technique often depends on the desired particle size, release kinetics, and the physicochemical properties of the selected polymer.

• Microencapsulation: This technique involves enclosing Cephradine in micrometer-sized particles.[6] Common methods include:

  • Solvent Evaporation: This widely used method involves emulsifying a polymer solution containing the drug in an immiscible continuous phase, followed by the evaporation of the solvent to form solid microspheres.[7][8][9] It is a robust technique suitable for a variety of polymers.[10]

  • Coacervation: This method involves the phase separation of a polymer solution to form a coating around the drug particles.[11] In one study, Cephradine was microencapsulated using ethyl cellulose via coacervation.[11]

• Nanoencapsulation: Reducing particle size to the nanometer range can improve bioavailability and stability.[1][2] Nanotechnology-based approaches like lipid-based nanocarriers (e.g., solid lipid nanoparticles) and polymeric nanoparticles can effectively shield the β-lactam ring from hydrolysis and modulate drug delivery.[2][3] A method combining reactive precipitation and liquid anti-solvent precipitation has been used to produce nanosized Cephradine (200-400 nm) with a significantly increased specific surface area.[12]

• Hydrogel-Based Systems: Hydrogels are crosslinked polymeric networks that can absorb large amounts of water and are ideal for encapsulating hydrophilic drugs like Cephradine.[13][14] These systems can be designed to be stimuli-responsive (e.g., pH-sensitive), allowing for targeted drug release.[13][14] Studies have demonstrated the use of chitosan/guar gum and carrageenan/PVA hydrogels for the controlled release of Cephradine.[13][14][15]

Data Presentation: Comparison of Encapsulation Systems

The following tables summarize quantitative data from various studies on Cephradine encapsulation.

Table 1: Performance of Different Cephradine Encapsulation Formulations

Encapsulation Technique	Polymer/Matrix System	Key Findings	Reference
Coacervation	Ethyl Cellulose (1:1 core/wall ratio)	Bioavailability was higher than commercial capsules. Release kinetics followed the Higuchi model.	[11]
Hydrogel Entrapment	Chitosan/Guar Gum (crosslinked with TEOS)	pH-sensitive swelling; maximum at acidic pH. The CGP100 formulation released 85% of the drug in 130 minutes in PBS.	[13]
Hydrogel Entrapment	Kappa Carrageenan/PVA (crosslinked with APTES)	pH-responsive behavior. The AP 5 formulation released 85.5% of the drug in a controlled manner over 7.5 hours in Simulated Intestinal Fluid (SIF).	[14][15]

| Nanosizing | Reactive & Anti-Solvent Precipitation | Particle size reduced to 200-400 nm. The specific surface area increased from 2.95 to 10.87 m²/g, improving dissolution. |[12] |

Experimental Workflows and Signaling Pathways

Experimental Protocols

Protocol 1: Microencapsulation of Cephradine by Solvent Evaporation

This protocol is a generalized procedure based on the principles of the o/w emulsion solvent evaporation technique.[7][9][10]

Materials:

• Cephradine Monohydrate

• Polymer (e.g., Ethyl Cellulose, PLGA)

• Volatile Organic Solvent (e.g., Dichloromethane, Acetone)

• Aqueous Phase: Deionized water

• Emulsifying/Stabilizing Agent (e.g., 0.1% Tween 80 or Polyvinyl Alcohol)

• Liquid Paraffin or Water (for o/o or o/w emulsion respectively)

• Washing Agent (e.g., n-hexane to remove residual oil)

• Magnetic stirrer, Homogenizer, Filtration apparatus

Procedure:

• Preparation of Organic Phase: Dissolve a pre-weighed amount of the polymer in the organic solvent to form a clear solution.

• Drug Dispersion: Add the accurately weighed Cephradine Monohydrate to the polymer solution and mix thoroughly to achieve a uniform dispersion.

• Preparation of Continuous Phase: In a separate beaker, prepare the continuous phase. For an o/w emulsion, this will be an aqueous solution containing the emulsifying agent. For an o/o emulsion, this could be liquid paraffin containing a surfactant like Tween 80.[7]

• Emulsification: Add the organic (drug-polymer) phase dropwise to the continuous phase under continuous agitation with a magnetic stirrer or homogenizer. The speed and duration of stirring are critical for controlling the final particle size. Continue stirring until a stable emulsion is formed.[9]

• Solvent Evaporation: Continue stirring the emulsion at room temperature (or under gentle heat, depending on the solvent's boiling point) for 2-4 hours to allow the organic solvent to evaporate completely from the dispersed droplets.[7] This process solidifies the droplets into microparticles.

• Harvesting: Collect the hardened microparticles by filtration or centrifugation.

• Washing: Wash the collected microparticles several times with a suitable washing agent (e.g., n-hexane for o/o emulsions, deionized water for o/w) to remove any residual processing aids (like paraffin oil or emulsifier).[7]

• Drying: Dry the washed microparticles in a desiccator or a vacuum oven at an appropriate temperature until a constant weight is achieved. Store the final product in a tightly sealed container.

Protocol 2: Characterization of Cephradine-Loaded Microparticles

A. Determination of Drug Loading and Encapsulation Efficiency

• Accurately weigh a specific amount of the dried microparticles.

• Dissolve the microparticles in a suitable solvent that dissolves both the polymer and the drug (e.g., Dichloromethane followed by extraction into a buffer).

• Filter the solution to remove any insoluble matter.

• Analyze the concentration of Cephradine in the solution using a validated analytical method such as HPLC-UV or UV-Vis spectrophotometry.[16][17]

• Calculate Drug Loading (DL) and Encapsulation Efficiency (EE) using the following formulas:

  • DL (%) = (Weight of drug in microparticles / Total weight of microparticles) x 100

  • EE (%) = (Actual drug loading / Theoretical drug loading) x 100

B. Particle Size and Surface Morphology Analysis

• Mount a small sample of the dry microparticle powder onto a metal stub using double-sided adhesive tape.

• Sputter-coat the sample with a conductive material (e.g., gold) to prevent charging under the electron beam.

• Analyze the sample using a Scanning Electron Microscope (SEM).[18][19] Capture images at different magnifications to observe the particle shape (e.g., spherical), surface texture (e.g., smooth or porous), and to measure the particle size distribution using the microscope's software.

C. In Vitro Drug Release Study

This protocol is based on the sample and separate method, often using a USP dissolution apparatus.[13][20]

Materials:

• Cephradine-loaded microparticles

• Release Medium: Phosphate Buffered Saline (PBS, pH 7.4), Simulated Gastric Fluid (SGF, pH 1.2), or Simulated Intestinal Fluid (SIF, pH 6.8).[13][14]

• USP Dissolution Apparatus (e.g., Apparatus 2 - Paddle) or a shaking incubator.

• Centrifuge or filtration system (e.g., syringe filters with low drug-binding properties).[21]

• Analytical instrument (HPLC or UV-Vis Spectrophotometer).

Procedure:

• Accurately weigh an amount of microparticles equivalent to a known dose of Cephradine and place it into the dissolution vessel containing a known volume of pre-warmed (37°C) release medium.

• Begin agitation at a constant speed (e.g., 50-100 rpm).

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a specific volume of the release medium.

• Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed release medium to maintain sink conditions.[20]

• Separate the released drug from the microparticles in the collected sample by centrifugation or filtration.[20][22] This step is critical to ensure only the dissolved drug is measured.

• Analyze the concentration of Cephradine in the supernatant/filtrate using a validated analytical method.

• Calculate the cumulative percentage of drug released at each time point and plot the data to obtain the drug release profile.

References

• 1. mathewsopenaccess.com [mathewsopenaccess.com]
• 2. mathewsopenaccess.com [mathewsopenaccess.com]
• 3. researchgate.net [researchgate.net]
• 4. Microencapsulation: A promising technique for controlled drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Microencapsulation for the Therapeutic Delivery of Drugs, Live Mammalian and Bacterial Cells, and Other Biopharmaceutics: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 9. 2024.sci-hub.box [2024.sci-hub.box]
• 10. kinampark.com [kinampark.com]
• 11. In vitro and in vivo studies on microcapsules and tabletted microcapsules of cephradine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Preparation and characterization of uniform nanosized cephradine by combination of reactive precipitation and liquid anti-solvent precipitation under high gravity environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Controlled release of cephradine by biopolymers based target specific crosslinked hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Fabrication of novel carrageenan based stimuli responsive injectable hydrogels for controlled release of cephradine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Kinetic Spectrophotometric Determination of Certain Cephalosporins in Pharmaceutical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Microparticles for Drug Delivery - FIB-SEM - Pharmaceutical Research - Life in Atomic Resolution [thermofisher.com]
• 19. researchgate.net [researchgate.net]
• 20. Assessment of In Vitro Release Testing Methods for Colloidal Drug Carriers: The Lack of Standardized Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Impact of Membranes on In Vitro Release Assessment: a Case Study Using Dexamethasone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Drug release from nanomedicines: Selection of appropriate encapsulation and release methodology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of Cephradine Monohydrate in Combination with Other Antibiotics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synergistic use of Cephradine Monohydrate in combination with other antibiotics. The information is intended to guide researchers and drug development professionals in designing and conducting in vitro and in vivo studies to explore novel antibiotic combinations.

Introduction

Cephradine is a first-generation cephalosporin antibiotic that inhibits bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs). While effective against a range of Gram-positive and some Gram-negative bacteria, its efficacy can be limited by bacterial resistance mechanisms, most notably the production of β-lactamase enzymes. Combining Cephradine with other antibiotics, such as β-lactamase inhibitors or aminoglycosides, can overcome resistance, broaden the spectrum of activity, and in some cases, produce a synergistic effect where the combined antimicrobial activity is greater than the sum of the individual agents.

Combination of Cephradine with β-Lactamase Inhibitors

The primary mechanism of resistance to β-lactam antibiotics like Cephradine is the enzymatic degradation by bacterial β-lactamases. β-lactamase inhibitors, such as clavulanic acid and sulbactam, are structurally similar to β-lactam antibiotics and act as "suicide inhibitors." They bind to the active site of the β-lactamase enzyme, leading to its irreversible inactivation and thereby protecting the partner antibiotic from hydrolysis.

Mechanism of Action: Cephradine and Clavulanic Acid

The synergistic interaction between Cephradine and a β-lactamase inhibitor like clavulanic acid is a well-established strategy to combat resistance in β-lactamase-producing bacteria.

Mechanism of synergy between Cephradine and a β-lactamase inhibitor.

In Vitro Synergy Data

Studies have demonstrated the enhanced efficacy of Cephradine when combined with β-lactamase inhibitors against resistant strains of Escherichia coli. While specific Minimum Inhibitory Concentration (MIC) and Fractional Inhibitory Concentration (FIC) index data from checkerboard assays are the gold standard for quantifying synergy, some studies have reported significant increases in the susceptibility of bacterial isolates.

Combination	Bacterial Strain	Observation
Cephradine + Clavulanic Acid	β-lactamase-producing E. coli	Up to 57.5% increase in sensitivity[1]
Cephradine + Sulbactam	β-lactamase-producing E. coli	Up to 70.0% increase in sensitivity[1]

Note: Data is based on disk diffusion methods and represents the percentage increase in the number of sensitive isolates.

A study investigating triple antibiotic combinations against extensively drug-resistant Methicillin-Resistant Staphylococcus aureus (MRSA) reported a synergistic interaction between amoxicillin/clavulanic acid and cephradine.

Combination	Bacterial Strain	FIC Index	Interpretation
Amoxicillin/Clavulanic Acid + Cephradine	MRSA	0.281	Synergy

Combination of Cephradine with Aminoglycosides

The combination of a cell wall synthesis inhibitor, like Cephradine, with an aminoglycoside, which inhibits protein synthesis, can lead to synergistic bactericidal activity. The proposed mechanism involves the disruption of the bacterial cell wall by Cephradine, which facilitates the intracellular uptake of the aminoglycoside, allowing it to reach its ribosomal target in higher concentrations.

Mechanism of Synergy: Cephradine and Aminoglycosides

The synergy between Cephradine and an aminoglycoside is believed to be a multi-step process.

Proposed mechanism of synergy between Cephradine and an aminoglycoside.

Considerations for Combination Therapy

While the combination of cephalosporins and aminoglycosides can be effective, there is a potential for increased nephrotoxicity.[2][3] Therefore, careful monitoring of renal function is crucial when exploring this combination. The specific concentrations at which nephrotoxicity becomes a significant concern in the context of synergistic dosing regimens require further investigation.

Experimental Protocols

The following are detailed protocols for determining the synergistic activity of Cephradine in combination with other antibiotics.

Checkerboard Assay for Synergy Testing

The checkerboard assay is a common in vitro method to assess the synergistic, additive, indifferent, or antagonistic effects of antibiotic combinations.

Workflow for the checkerboard assay to determine antibiotic synergy.

Materials:

• Cephradine Monohydrate powder

• Second antibiotic (e.g., Clavulanic Acid, Gentamicin)

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strain of interest (e.g., E. coli ATCC 25922, MRSA ATCC 43300)

• Sterile pipette tips and reservoirs

• Multichannel pipette

• Incubator (37°C)

• Spectrophotometer or microplate reader

Protocol:

• Prepare Antibiotic Stock Solutions: Prepare stock solutions of Cephradine and the second antibiotic in a suitable solvent at a concentration of 10 mg/mL. Filter-sterilize the solutions.

• Determine MIC of Individual Antibiotics: Before performing the checkerboard assay, determine the MIC of each antibiotic individually against the target bacterial strain using the broth microdilution method according to CLSI guidelines.

• Prepare Antibiotic Dilutions in the Plate:

  • In a 96-well plate, add 50 µL of CAMHB to all wells.

  • Along the x-axis (e.g., columns 1-10), create a two-fold serial dilution of Cephradine. Start with a concentration four times the MIC in the first column.

  • Along the y-axis (e.g., rows A-G), create a two-fold serial dilution of the second antibiotic. Start with a concentration four times the MIC in the first row.

  • Column 11 should contain only the dilutions of Cephradine (to re-determine its MIC).

  • Row H should contain only the dilutions of the second antibiotic (to re-determine its MIC).

  • Well H12 should contain only broth and bacteria (growth control).

• Prepare Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculate the Plate: Add 50 µL of the prepared bacterial inoculum to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MICs and Calculate FIC Index:

  • After incubation, visually inspect the plate for turbidity or use a microplate reader to measure absorbance. The MIC is the lowest concentration of the antibiotic(s) that completely inhibits visible growth.

  • The FIC for each antibiotic is calculated as: FIC = MIC of antibiotic in combination / MIC of antibiotic alone.

  • The FIC index for each well is the sum of the FICs for each antibiotic: FIC Index = FIC of Cephradine + FIC of the second antibiotic.

  • The FIC index for the combination is the lowest FIC index value obtained.

• Interpretation:

  • Synergy: FIC index ≤ 0.5

  • Additive: 0.5 < FIC index ≤ 1

  • Indifference: 1 < FIC index ≤ 4

  • Antagonism: FIC index > 4

Time-Kill Assay

The time-kill assay provides information on the bactericidal or bacteriostatic activity of an antibiotic combination over time.

Materials:

• Same as for the checkerboard assay

• Sterile culture tubes

• Shaking incubator (37°C)

• Agar plates (e.g., Tryptic Soy Agar)

• Sterile saline or PBS for dilutions

Protocol:

• Prepare Cultures: Grow an overnight culture of the target bacterial strain in CAMHB. Dilute the culture to achieve a starting inoculum of approximately 5 x 10^5 CFU/mL in several sterile culture tubes.

• Add Antibiotics: Add the antibiotics to the tubes at the desired concentrations (e.g., 0.5 x MIC, 1 x MIC, 2 x MIC of each antibiotic alone and in combination). Include a growth control tube without any antibiotics.

• Incubation and Sampling: Incubate the tubes in a shaking incubator at 37°C. At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), remove an aliquot from each tube.

• Determine Viable Cell Counts: Perform serial dilutions of each aliquot in sterile saline or PBS and plate onto agar plates. Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Count the number of colonies on each plate to determine the number of CFU/mL at each time point. Plot the log10 CFU/mL versus time for each antibiotic condition.

• Interpretation:

  • Bactericidal activity: ≥ 3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.

  • Synergy: ≥ 2-log10 decrease in CFU/mL with the combination compared to the most active single agent at a specific time point.

  • Antagonism: ≥ 2-log10 increase in CFU/mL with the combination compared to the most active single agent.

Conclusion

The combination of Cephradine Monohydrate with other antibiotics, particularly β-lactamase inhibitors, presents a promising strategy to overcome bacterial resistance and enhance therapeutic efficacy. The provided protocols offer a framework for the systematic in vitro evaluation of such combinations. Further research is warranted to establish optimal dosing regimens and to fully characterize the synergistic potential and safety profiles of these combinations in preclinical and clinical settings.

References

• 1. proceedings-szmc.org.pk [proceedings-szmc.org.pk]
• 2. Nephrotoxicity of cephalosporin-gentamicin combinations in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergism between aminoglycosides and cephalosporins with antipseudomonal activity: interaction index and killing curve method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Cephradine Monohydrate Cytotoxicity in In Vitro Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cephradine Monohydrate is a first-generation cephalosporin antibiotic primarily used to treat bacterial infections by inhibiting cell wall synthesis.[1][2][3] While its antibacterial mechanism is well-understood, evaluating its potential cytotoxicity in mammalian cells is a crucial aspect of drug safety assessment and development. This document provides detailed application notes and standardized protocols for assessing the in vitro cytotoxicity of Cephradine Monohydrate using common cell culture models.

The protocols herein describe methods to quantify cell viability, membrane integrity, and apoptosis, providing a comprehensive profile of the potential cytotoxic effects of Cephradine Monohydrate. Additionally, a proposed signaling pathway for bactericidal antibiotic-induced cytotoxicity in mammalian cells is presented.

Data Presentation

Effective assessment of cytotoxicity involves the generation of dose-response curves to determine the concentration of Cephradine Monohydrate that results in a 50% reduction in cell viability (IC50). The following tables provide a template for presenting such quantitative data, with example data derived from studies on other cephalosporins to illustrate the format.

Table 1: Cytotoxicity of Cephradine Monohydrate on Various Mammalian Cell Lines (Hypothetical Data)

Cell Line	Assay	Incubation Time (hours)	IC50 (mg/mL)
Human Foreskin Fibroblasts (HFF)	MTT	24	> 1.0
Human Liver Carcinoma (HepG2)	MTT	24	> 1.0
Human Embryonic Kidney (HEK293)	MTT	48	0.85
Chinese Hamster Ovary (CHO)	MTT	48	0.92

Table 2: Lactate Dehydrogenase (LDH) Release in Response to Cephradine Monohydrate Treatment (Hypothetical Data)

Cell Line	Concentration (mg/mL)	Incubation Time (hours)	% LDH Release (Compared to Max Lysis Control)
HEK293	0.1	24	5.2 ± 1.1
0.5	24	15.8 ± 2.5
1.0	24	35.4 ± 3.8
Lysis Control	24	100

Experimental Protocols

Detailed methodologies for key experiments are provided below. It is recommended to perform a literature search for the most up-to-date protocols and to optimize conditions for specific cell lines and laboratory settings.

Protocol 1: MTT Assay for Cell Viability

This protocol is designed to assess the effect of Cephradine Monohydrate on cell metabolic activity, an indicator of cell viability.

Materials:

• Cephradine Monohydrate

• Selected mammalian cell line

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Preparation and Treatment: Prepare a stock solution of Cephradine Monohydrate in a suitable solvent (e.g., sterile water or DMSO) and dilute it with culture medium to achieve a range of final concentrations. Based on available data for other cephalosporins, an initial range of 0.1 mg/mL to 10 mg/mL is recommended. A study on CHO/hPEPT1 cells used a concentration of 1 mg/mL.[4] Remove the medium from the wells and replace it with 100 µL of medium containing the various concentrations of Cephradine Monohydrate. Include vehicle-treated and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the log of the concentration and determine the IC50 value.

Protocol 2: Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

This assay measures the release of LDH from damaged cells, indicating a loss of membrane integrity.

Materials:

• Cephradine Monohydrate

• Selected mammalian cell line

• Complete cell culture medium (serum-free medium is recommended during the assay)

• LDH assay kit (commercially available)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. It is crucial to include a maximum LDH release control (cells treated with a lysis buffer provided in the kit) and a spontaneous LDH release control (untreated cells).

• Incubation: Incubate the plate for the desired time period (e.g., 24 or 48 hours).

• Sample Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.

• LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH assay reaction mixture (as per the kit instructions) to each well.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the formula provided in the LDH assay kit, which typically involves subtracting the background and spontaneous release from the experimental values and normalizing to the maximum release control.

Protocol 3: Annexin V/Propidium Iodide (PI) Staining for Apoptosis

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cephradine Monohydrate

• Selected mammalian cell line

• Complete cell culture medium

• Annexin V-FITC/PI apoptosis detection kit (commercially available)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Cephradine Monohydrate for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and collect the cell suspension. Centrifuge and wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer provided in the kit. Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by Cephradine Monohydrate.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and a potential signaling pathway for Cephradine Monohydrate-induced cytotoxicity.

References

• 1. Cephradine | C16H19N3O4S | CID 38103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cephradine Monohydrate | C16H21N3O5S | CID 21124775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]

Technical Notes & Optimization

Optimizing Cephradine Monohydrate stock solution preparation and storage.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the optimal preparation and storage of Cephradine Monohydrate stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a Cephradine Monohydrate stock solution?

A1: The recommended solvent for Cephradine Monohydrate is water. It is soluble in water at a concentration of approximately 4 mg/mL.[1][2][3] For higher concentrations, consider using a buffer solution as described in various HPLC methods.[4] It is important to note that Cephradine Monohydrate is insoluble in DMSO.[1][2][3]

Q2: I am observing precipitation in my stock solution. What could be the cause?

A2: Precipitation can occur due to several factors:

• Exceeding Solubility Limit: Ensure you have not exceeded the solubility of Cephradine Monohydrate in your chosen solvent. In water, the solubility is around 4 mg/mL.[1][2][3]

• Temperature: Lower temperatures can decrease solubility. If you are storing your solution at 2-8°C or frozen, the compound may precipitate out. Gentle warming to 37°C and sonication can help redissolve the compound.[1]

• Solvent Quality: Using solvents that have absorbed moisture, especially DMSO, can reduce the solubility of the compound.[2] Always use fresh, high-purity solvents.

Q3: What are the optimal storage conditions for a Cephradine Monohydrate stock solution?

A3: For long-term stability, it is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.[1][2] Recommended storage temperatures and durations are:

• -80°C: Use within 6 months.[1] Some suppliers suggest stability for up to 1 or 2 years.[2][5]

• -20°C: Use within 1 month.[1]

Q4: How stable is Cephradine Monohydrate in solution at room temperature?

A4: Cephradine Monohydrate solutions have limited stability at room temperature. Degradation is pH-dependent and occurs via first-order kinetics.[6][7][8] It is recommended to use freshly prepared solutions or store them at recommended cold temperatures. If short-term storage at room temperature is necessary, it should be for the briefest possible time.

Q5: Can I use solvents other than water?

A5: While water is the primary recommended solvent, Cephradine Monohydrate is also soluble in propylene glycol and slightly soluble in acetone and ethanol.[9] It is insoluble in ether, chloroform, benzene, and hexane.[9] For specific experimental needs, you may consider these, but always perform a small-scale solubility test first.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Powder won't dissolve	Exceeded solubility limit.	Increase the volume of the solvent to lower the concentration.
Inappropriate solvent.	Use water as the primary solvent. Cephradine Monohydrate is insoluble in DMSO.[1][2][3]
Low temperature.	Gently warm the solution to 37°C and use an ultrasonic bath to aid dissolution.[1]
Solution is cloudy	Particulate matter from the compound or solvent.	Filter the solution through a 0.22 µm or 0.45 µm syringe filter.
Precipitation after initial dissolution.	Refer to the "observing precipitation" FAQ.
Inconsistent experimental results	Degradation of the stock solution.	Prepare fresh stock solutions regularly. Avoid repeated freeze-thaw cycles by storing in aliquots.[1][2] Confirm the stability of your solution under your experimental conditions.
Incorrect concentration.	Verify calculations for molarity and dilution. Ensure the powder was fully dissolved before use.

Data Summary

Table 1: Solubility of Cephradine Monohydrate

Solvent	Solubility	Reference
Water	4 mg/mL (10.89 mM)	[1][2][3]
DMSO	Insoluble	[1][2][3]
Ethanol	~1 mg/mL	[3]
Propylene Glycol	Soluble	[9]
Acetone	Slightly Soluble	[9]
Ether, Chloroform, Benzene, Hexane	Insoluble	[9]

Table 2: Recommended Storage of Cephradine Monohydrate Stock Solutions

Storage Temperature	Recommended Duration	Reference
-80°C	Up to 6 months	[1]
-20°C	Up to 1 month	[1]
2-8°C	Short-term (days), stability is limited	[10]
Room Temperature	Not recommended for storage; prepare fresh	[11]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

• Calculate Required Mass: The molecular weight of Cephradine Monohydrate is 367.42 g/mol .[2][3][12] To prepare a 10 mM stock solution, weigh out 3.674 mg of Cephradine Monohydrate powder for every 1 mL of solvent.

• Weighing: Accurately weigh the required amount of Cephradine Monohydrate powder using a calibrated analytical balance.

• Dissolution: Add the powder to a sterile conical tube. Add approximately 80% of the final desired volume of sterile, purified water.

• Mixing: Vortex the solution until the powder is completely dissolved. If necessary, gently warm the tube to 37°C and sonicate for a few minutes to aid dissolution.[1]

• Final Volume: Add water to reach the final desired volume and mix thoroughly.

• Sterilization (Optional): If a sterile solution is required for cell culture experiments, filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube.

• Aliquoting and Storage: Dispense the stock solution into single-use, sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Assessment of Stock Solution Stability via HPLC

This protocol provides a general framework. Specific parameters like mobile phase and column should be optimized based on available equipment and literature.

• Prepare Mobile Phase: A common mobile phase consists of a mixture of water, methanol, 0.5 M sodium acetate, and 0.7 N acetic acid (e.g., in a ratio of 782:200:15:3 v/v/v/v). The mobile phase should be filtered and degassed.

• Prepare Standard Solutions: Prepare a fresh standard solution of Cephradine Monohydrate at a known concentration (e.g., 0.5 mg/mL) in the mobile phase.

• Initial Analysis (Time 0): Dilute your prepared stock solution to a concentration within the linear range of the HPLC detector using the mobile phase. Inject the diluted solution and the standard solution into the HPLC system. Record the peak area of Cephradine.

• Incubate Samples: Store aliquots of your stock solution under the desired test conditions (e.g., room temperature, 4°C, -20°C).

• Time-Point Analysis: At regular intervals (e.g., 6, 12, 24, 48 hours), remove an aliquot from each storage condition. Dilute as in step 3 and analyze by HPLC.

• Data Analysis: Compare the peak area of Cephradine in the stored samples to the peak area at Time 0. A decrease in the peak area indicates degradation. The appearance of new peaks may signify degradation products.

Visualizations

References

• 1. glpbio.com [glpbio.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. banglajol.info [banglajol.info]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. longdom.org [longdom.org]
• 7. researchgate.net [researchgate.net]
• 8. Solution stability of cephradine neutralized with arginine or sodium bicarbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cephradine | C16H19N3O4S | CID 38103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Pharmagen - Cephradine [pharmagen.com.pk]
• 11. drugs.com [drugs.com]
• 12. Cephradine Monohydrate | C16H21N3O5S | CID 21124775 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Solubility of Cephradine Monohydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor solubility of Cephradine Monohydrate in culture media.

Frequently Asked Questions (FAQs)

Q1: What are the known solubility properties of Cephradine Monohydrate?

A1: Cephradine Monohydrate is a crystalline powder that is generally characterized as slightly soluble in water and insoluble in many common organic solvents like DMSO and ethanol.[1][2][3][4] Its solubility is significantly influenced by pH.[5]

Data Presentation: Solubility of Cephradine Monohydrate

Solvent	Solubility (at 25°C)	Molar Concentration	Notes
Water	4 mg/mL[1][2]	~10.88 mM[1][2]	Slightly soluble. Solubility is pH-dependent.[5]
DMSO	Insoluble[1][2][3]	-	Using fresh, non-moisture-absorbed DMSO is recommended, though solubility is still an issue.[6][7]
Ethanol (96%)	<1 mg/mL / Practically Insoluble[1][4]	-	Not a suitable solvent for creating concentrated stock solutions.
Propylene Glycol	Soluble[8]	-	Compatibility with specific cell lines should be pre-determined.

Q2: Why is my Cephradine Monohydrate precipitating when added to the cell culture medium?

A2: Precipitation in culture media can occur for several reasons:

• Exceeding Solubility Limit: The final concentration in your medium may be higher than its maximum solubility.

• Solvent Shock: Adding a concentrated stock solution (even an aqueous one) too quickly to the bulk medium without proper mixing can cause localized high concentrations, leading to precipitation.

• pH of the Medium: Cephradine's solubility is pH-dependent, with minimum solubility near its isoelectric point.[5] The pH of your culture medium (typically ~7.2-7.4) may not be optimal for keeping it in solution.

• Interactions with Media Components: Complex salts, proteins, and other components in the culture medium can interact with the compound and reduce its solubility.

Q3: What is the recommended method for preparing a Cephradine Monohydrate stock solution for cell culture?

A3: Given its insolubility in DMSO, the recommended starting solvent is sterile water. Due to its low water solubility (4 mg/mL), you will be working with a saturated or near-saturated stock solution. It is crucial to prepare this stock solution carefully and then dilute it to the final working concentration in your culture medium.

Q4: How can I improve the solubility or prevent the precipitation of Cephradine Monohydrate during my experiment?

A4: Several techniques can be employed to enhance solubility:

• pH Adjustment: The pH of the solvent can significantly impact the solubility of amphoteric β-lactam antibiotics like Cephradine.[5] Adjusting the pH of your water stock solution away from the isoelectric point may improve solubility. However, this stock must be neutralized before adding to cells.

• Gentle Heating: Gently warming the solution to 37°C can help increase the dissolution rate.[2]

• Sonication: Using an ultrasonic bath can aid in dispersing the compound and breaking down small aggregates, which can facilitate dissolution.[2][9]

• Serial Dilution: Instead of adding the stock directly to your final volume of media, perform one or more intermediate dilution steps to minimize solvent shock.

Experimental Protocols & Workflows

Protocol 1: Preparation of a Saturated Aqueous Stock Solution

This protocol details the steps to prepare a stock solution of Cephradine Monohydrate in water.

• Weighing: Accurately weigh the desired amount of Cephradine Monohydrate powder in a sterile conical tube.

• Solvent Addition: Add a precise volume of sterile, purified water (e.g., Water for Injection or cell culture grade water) to achieve a target concentration at or below 4 mg/mL.

• Initial Mixing: Vortex the solution vigorously for 1-2 minutes.

• Assisted Dissolution (If Necessary):

  • Place the tube in a 37°C water bath for 10-15 minutes.[2]

  • Subsequently, place the tube in an ultrasonic bath for 15-20 minutes to break up any remaining particulates.[2]

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter. Be aware that if the solution is supersaturated, filtration may remove undissolved compound, thereby lowering the actual concentration.

• Storage: Store the stock solution in small aliquots to avoid repeated freeze-thaw cycles. For short-term use, store at 4°C. For long-term storage, consult the manufacturer's data sheet, but -20°C is a common recommendation.[2]

Caption: Workflow for preparing a Cephradine Monohydrate stock solution.

Troubleshooting Workflow

If you encounter precipitation in your culture medium, follow this logical troubleshooting guide to identify and resolve the issue.

Caption: A logical guide for troubleshooting Cephradine precipitation.

Mechanism of Action

Cephradine is a first-generation cephalosporin antibiotic.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis. Specifically, it binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis. This disruption leads to a compromised cell wall, causing cell lysis and bacterial death.[4][10]

Caption: Cephradine inhibits PBPs, disrupting cell wall synthesis.

References

• 1. selleckchem.com [selleckchem.com]
• 2. glpbio.com [glpbio.com]
• 3. Cephradine monohydrate产品说明书 [selleck.cn]
• 4. セフラジン ≥90.0% (Cephradine, HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. selleck.co.jp [selleck.co.jp]
• 8. Cephradine | C16H19N3O4S | CID 38103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mathewsopenaccess.com [mathewsopenaccess.com]

Identifying and minimizing Cephradine Monohydrate degradation during experiments.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to identify and minimize the degradation of Cephradine Monohydrate during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Cephradine Monohydrate degradation?

A1: Cephradine Monohydrate degradation is primarily influenced by pH, temperature, light, and the presence of oxidative agents. The β-lactam ring in its structure is susceptible to hydrolysis under both acidic and alkaline conditions.[1][2] Increased temperatures accelerate the degradation rate, and exposure to UV light can lead to photodegradation.

Q2: What are the optimal storage conditions for Cephradine Monohydrate?

A2: To minimize degradation, Cephradine Monohydrate should be stored in a cool, dry, and well-ventilated area, protected from light and moisture. When in solution, it is most stable in a pH range of 4 to 5.[3][4]

Q3: How can I monitor the degradation of Cephradine Monohydrate in my experiments?

A3: The most common and reliable method for monitoring Cephradine Monohydrate and its degradation products is High-Performance Liquid Chromatography (HPLC) with UV detection.[4][5][6][7] This technique allows for the separation and quantification of the parent drug and its impurities.

Q4: What are the known degradation products of Cephradine Monohydrate?

A4: Degradation of Cephradine Monohydrate can lead to the formation of several impurities. Under hydrolytic conditions, the primary degradation pathway involves the opening of the β-lactam ring. In weakly alkaline solutions, intramolecular aminolysis can occur, leading to the formation of piperazine-2,5-diones.[8] Oxidative stress can lead to the formation of N-oxide impurities.

Q5: Can excipients in a formulation affect the stability of Cephradine Monohydrate?

A5: Yes, excipients can significantly impact the stability of Cephradine Monohydrate. It is crucial to assess the compatibility of the drug with all excipients in a formulation, as they may alter the pH of the microenvironment or contain reactive impurities.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the handling and analysis of Cephradine Monohydrate.

Issue 1: Rapid loss of Cephradine Monohydrate potency in solution.

Possible Cause	Solution
Inappropriate pH of the solvent: Cephradine is unstable in acidic (pH < 4) and alkaline (pH > 7) conditions.	Buffer the solution to a pH between 4 and 5 for optimal stability.[3][4]
High storage temperature: Elevated temperatures significantly accelerate the rate of degradation.[10]	Store solutions at refrigerated temperatures (2-8 °C) and minimize exposure to room temperature.
Presence of metal ions: Certain metal ions can catalyze degradation.	Use high-purity solvents and glassware. If necessary, consider the use of a chelating agent like EDTA.

Issue 2: Appearance of unknown peaks in HPLC chromatograms.

Possible Cause	Solution
Degradation during sample preparation or analysis: Exposure to light or elevated autosampler temperatures can cause degradation.	Prepare samples fresh and protect them from light. Use a cooled autosampler if available.
Contaminated mobile phase or column: Impurities in the mobile phase or a contaminated column can introduce extraneous peaks.	Use HPLC-grade solvents and freshly prepared mobile phase. Regularly flush and regenerate the column according to the manufacturer's instructions.
Interaction with excipients: An excipient may be degrading or reacting with Cephradine.	Conduct compatibility studies with individual excipients to identify the source of the interaction.

Issue 3: Poor peak shape or resolution in HPLC analysis.

| Possible Cause | Solution | | Inappropriate mobile phase composition or pH: The mobile phase may not be optimal for the separation of Cephradine and its degradation products. | Optimize the mobile phase composition, including the organic modifier concentration and the pH of the aqueous phase. A pH of around 3-5 is often a good starting point for cephalosporins. | | Column degradation: The stationary phase of the column may have degraded due to extreme pH or temperature. | Ensure the mobile phase pH is within the recommended range for the column. Avoid excessively high temperatures. | | Sample overload: Injecting too concentrated a sample can lead to peak fronting or tailing. | Dilute the sample to an appropriate concentration within the linear range of the detector. |

Quantitative Data on Cephradine Monohydrate Degradation

The following tables summarize the degradation kinetics of Cephradine Monohydrate under various conditions.

Table 1: Degradation Rate Constants (k) of Cephradine in Different Intravenous Solutions and Containers. [10][11]

Temperature	Solvent	Container	k (x 10⁻³ hr⁻¹)
5°C	Water for Injection	Glass	2.98
PVC	3.07
PET	2.99
0.9% Sodium Chloride	Glass	2.45
PVC	2.49
PET	2.47
5% Dextrose	Glass	1.84
PVC	1.92
PET	1.89
15°C	Water for Injection	Glass	4.15
PVC	4.20
PET	4.18
0.9% Sodium Chloride	Glass	3.48
PVC	3.51
PET	3.49
5% Dextrose	Glass	2.30
PVC	2.35
PET	2.33
30°C	Water for Injection	Glass	9.89
PVC	9.97
PET	9.92
0.9% Sodium Chloride	Glass	7.98
PVC	8.05
PET	8.01
5% Dextrose	Glass	1.18
PVC	1.21
PET	1.19

Table 2: pH-Dependent Stability of Cephradine Suspension at Room Temperature. [9]

pH	Potency Remaining after 15 days (%)
1	Significantly Degraded
2	Significantly Degraded
3	Moderately Degraded
4	94.5
5	93.1
6	Moderately Degraded
7	Significantly Degraded
8	Significantly Degraded

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Cephradine Monohydrate

This protocol describes a typical reversed-phase HPLC method for the analysis of Cephradine Monohydrate and its degradation products.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase:

  • A mixture of a suitable buffer (e.g., 0.05 M potassium dihydrogen phosphate adjusted to pH 3.4) and acetonitrile (e.g., 88:12 v/v).[3]

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Column temperature: Ambient or controlled at 25°C

  • Detection wavelength: 254 nm

  • Injection volume: 20 µL

• Sample Preparation:

  • Accurately weigh and dissolve an appropriate amount of Cephradine Monohydrate in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).

  • For stability studies, subject the samples to the desired stress conditions (e.g., heat, acid, base, oxidation, light).

  • Before injection, filter the samples through a 0.45 µm syringe filter.

• Analysis:

  • Inject the prepared samples into the HPLC system.

  • Identify and quantify the Cephradine peak and any degradation product peaks based on their retention times and peak areas compared to a standard solution.

Protocol 2: Forced Degradation Studies

This protocol outlines the conditions for conducting forced degradation studies on Cephradine Monohydrate as per ICH guidelines.[6][12][13]

• Acid Hydrolysis:

  • Treat the drug substance with 1N HCl at room temperature or elevated temperature (e.g., 60°C) for a specified period.

  • Neutralize the solution with 1N NaOH before analysis.

• Base Hydrolysis:

  • Treat the drug substance with 0.1N NaOH at room temperature for a specified period.

  • Neutralize the solution with 0.1N HCl before analysis.

• Oxidative Degradation:

  • Treat the drug substance with a solution of hydrogen peroxide (e.g., 3-30%) at room temperature.

• Thermal Degradation:

  • Expose the solid drug substance to dry heat (e.g., 80°C) for a specified period.

• Photolytic Degradation:

  • Expose the drug substance (solid or in solution) to a light source that provides both UV and visible light, with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

Visualizations

Caption: Major degradation pathways of Cephradine Monohydrate.

Caption: Workflow for assessing Cephradine Monohydrate stability.

Caption: Decision tree for troubleshooting Cephradine degradation.

References

• 1. Comparative stability of cephalosporins in aqueous solution: kinetics and mechanisms of degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tsijournals.com [tsijournals.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. researchgate.net [researchgate.net]
• 8. biopharmaspec.com [biopharmaspec.com]
• 9. banglajol.info [banglajol.info]
• 10. longdom.org [longdom.org]
• 11. german.tsijournals.com [german.tsijournals.com]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Injection Volumes for Cephradine Monohydrate in Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cephradine Monohydrate in chromatography. The following sections offer insights into optimizing injection volumes to ensure robust and accurate analytical results.

Frequently Asked Questions (FAQs)

Q1: What is a typical injection volume for Cephradine Monohydrate analysis by HPLC?

A1: Published methods for Cephradine Monohydrate analysis show a wide range of injection volumes, typically from 1 µL to 100 µL. The optimal volume is dependent on the specific column dimensions, concentration of the analyte, and the sensitivity of the detector. For modern UHPLC systems with smaller column dimensions, a smaller injection volume, such as 1 µL, is often used to achieve high efficiency and good peak shape.[1] Conversely, older methods using larger columns may utilize injection volumes as high as 100 µL.[2][3][4]

Q2: How does the injection volume affect the peak shape of Cephradine Monohydrate?

A2: The injection volume can significantly impact peak shape. Injecting too large a volume, especially if the sample solvent is stronger than the mobile phase, can lead to peak fronting, broadening, or splitting.[5][6][7] As a general guideline, the injection volume should be between 1-5% of the total column volume to avoid detrimental effects on peak shape.[7]

Q3: What are the signs of column overload due to excessive injection volume?

A3: The primary indicator of column overload is a change in peak shape, most commonly peak fronting.[5][7] You may also observe a decrease in retention time and a loss of resolution between Cephradine Monohydrate and other components in the sample.

Q4: Can the sample solvent composition influence the optimal injection volume?

A4: Absolutely. A mismatch between the sample solvent and the mobile phase can lead to poor peak shape, especially with larger injection volumes.[5][7] It is highly recommended to dissolve the Cephradine Monohydrate standard and samples in a solvent that is as close in composition and strength to the initial mobile phase as possible. This minimizes solvent mismatch effects and allows for larger injection volumes without compromising peak shape.[7]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Peak Fronting	- Excessive Injection Volume: The volume of the injected sample is too large for the column to handle under the current conditions.[5][7] - Sample Solvent Stronger than Mobile Phase: The solvent in which the sample is dissolved has a higher elution strength than the mobile phase.[5][7]	- Reduce Injection Volume: Systematically decrease the injection volume (e.g., in 50% increments) and observe the effect on the peak shape. - Modify Sample Solvent: Prepare the sample in a solvent that is weaker or has a similar composition to the mobile phase.
Broad Peaks	- Large Injection Volume: Can contribute to band broadening.[6] - Column Deterioration: The column may be nearing the end of its lifespan.[6]	- Decrease Injection Volume: As with peak fronting, reducing the injection volume can improve peak width. - Evaluate Column Performance: Test the column with a known standard at a low injection volume. If peak shape is still poor, consider replacing the column.
Split Peaks	- Sample Solvent/Mobile Phase Mismatch: A significant difference in solvent strength can cause the peak to split.[6] - Column Void or Contamination: A void at the head of the column or particulate contamination can disrupt the sample band.[8]	- Adjust Sample Solvent: Ensure the sample solvent is compatible with the mobile phase. - Column Maintenance: Reverse flush the column (if permissible by the manufacturer) or replace the column if a void is suspected.
Poor Reproducibility of Peak Area	- Injector Issues: The autosampler may not be drawing or dispensing the correct volume consistently. - Sample Evaporation: If samples are left uncapped in the autosampler for an extended period.	- Injector Maintenance: Perform routine maintenance on the injector, including checking for leaks and ensuring the syringe is functioning correctly. - Proper Sample Handling: Use appropriate vial caps and limit the time samples are in the autosampler before injection.

Experimental Protocols

Protocol for Optimizing Injection Volume

This protocol outlines a systematic approach to determine the optimal injection volume for a Cephradine Monohydrate assay.

• Prepare a Standard Solution: Prepare a stock solution of Cephradine Monohydrate in a solvent that is compatible with the mobile phase. From this, prepare a working standard at a concentration that is expected to be in the middle of the desired calibration range.

• Initial Chromatographic Conditions: Use a validated or established HPLC/UHPLC method for Cephradine Monohydrate.

• System Equilibration: Equilibrate the chromatographic system with the mobile phase until a stable baseline is achieved.

• Injection Volume Series:

  • Start with a low injection volume (e.g., 1-2 µL).

  • Make a series of injections with incrementally increasing volumes (e.g., 1, 2, 5, 10, 15, 20 µL).

  • At each volume, carefully observe the peak shape, retention time, and peak area.

• Data Analysis:

  • Peak Shape: Visually inspect the chromatograms for any signs of peak fronting, tailing, or broadening as the injection volume increases. Calculate the asymmetry factor for each peak.

  • Linearity: Plot the peak area versus the injection volume. The relationship should be linear. A deviation from linearity at higher volumes may indicate detector saturation or column overload.

  • Efficiency: Monitor the column efficiency (plate count). A significant decrease in efficiency with increasing injection volume suggests that the injected volume is too large.

• Determination of Optimal Volume: The optimal injection volume will be the largest volume that can be used without a significant negative impact on peak shape, resolution, and linearity.

Data Presentation

Table 1: Example HPLC and UHPLC Conditions for Cephradine Monohydrate Analysis

Parameter	HPLC Method 1	HPLC Method 2	UHPLC Method
Column	Zorbax 300-SCX, 5µm, 4.6×250 mm[3]	Agilent Zobrax C8, 5µm, 250 mm×4.6 mm[9]	Accucore aQ, 2.6 µm, 50 mm × 2.1 mm[1]
Mobile Phase	Water/methanol/0.5 M sodium acetate/0.7 N acetic acid (782:15:3), pH 4.8[3]	0.1 M ammonium acetate buffer:acetonitrile (95:5 v/v), pH 5.6[9]	25 mM Ammonium acetate pH 5.0:Acetonitrile (95:5)[1]
Flow Rate	1.2 mL/min[3]	0.8 mL/min[9]	0.6 mL/min[1]
Detection	UV at 254 nm[3]	UV at 250 nm[9]	UV at 254 nm[1]
Injection Volume	100 µL[3]	25 µL[9]	1 µL[1]
Column Temperature	25°C[3]	30°C[9]	50°C[1]

Visualizations

Caption: Workflow for optimizing injection volume.

References

• 1. lcms.cz [lcms.cz]
• 2. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. asiapharmaceutics.info [asiapharmaceutics.info]
• 5. m.youtube.com [m.youtube.com]
• 6. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [restek.com]
• 8. lcms.cz [lcms.cz]
• 9. sysrevpharm.org [sysrevpharm.org]

Addressing variability in MIC results for Cephradine Monohydrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering variability in Minimum Inhibitory Concentration (MIC) results for Cephradine Monohydrate.

Troubleshooting Guides

This section addresses common issues that can lead to inconsistent or unexpected MIC results.

Issue 1: High Variability Between Replicates

• Question: My MIC results for Cephradine Monohydrate show significant variation across replicates of the same experiment. What could be the cause?

• Answer: High variability between replicates is a common issue that can stem from several factors. Inconsistent inoculum preparation is a primary suspect; ensure a homogenous bacterial suspension is achieved before inoculation. Pipetting errors, leading to different volumes of the bacterial suspension or antibiotic solution in the wells, can also contribute significantly. Additionally, the presence of a small subpopulation of resistant bacteria can lead to sporadic growth in some wells at or near the MIC. Finally, issues with the Cephradine Monohydrate solution itself, such as incomplete solubilization or degradation, can cause inconsistent results.

Issue 2: Unexpectedly High or Low MIC Values

• Question: The MIC values I'm obtaining for my quality control (QC) strains are consistently outside the expected range. What should I investigate?

• Answer: Consistently out-of-range MIC values for QC strains warrant a thorough investigation of your experimental setup. First, verify the identity and purity of your QC strain, as contamination or genetic drift can alter susceptibility. Next, confirm the potency of your Cephradine Monohydrate powder and the accuracy of your stock solution preparation. The growth medium is another critical factor; ensure you are using a recommended medium, such as cation-adjusted Mueller-Hinton Broth (CAMHB), and that its pH is within the appropriate range (typically 7.2-7.4). Finally, review your incubation conditions—temperature, duration, and atmosphere—to ensure they align with standardized protocols.

Issue 3: "Skipped" Wells or Trailing Endpoints

• Question: I am observing growth in wells with higher concentrations of Cephradine Monohydrate than in wells with lower concentrations ("skipped" wells), or I'm seeing a gradual decrease in growth over a range of concentrations (trailing endpoints). How should I interpret these results?

• Answer: "Skipped" wells are often due to technical errors such as contamination of a single well or a pipetting mistake. These anomalous wells should typically be disregarded when determining the MIC. Trailing endpoints, characterized by reduced but still visible growth across several dilutions, can be more complex. This phenomenon can be inherent to the bacterial strain or may indicate issues with the testing medium or the stability of the antibiotic over the incubation period. When encountering trailing endpoints, it is crucial to adhere to a strict reading protocol, such as defining the MIC as the lowest concentration with no visible growth or a significant reduction in turbidity.

Frequently Asked Questions (FAQs)

General Questions

• Q1: What are the most critical factors influencing Cephradine Monohydrate MIC results?

  • A1: The three most critical factors are the bacterial inoculum density, the potency and preparation of the Cephradine Monohydrate solution, and the composition and pH of the growth medium. Adherence to standardized protocols for these variables is essential for reproducible results.

• Q2: How often should I perform quality control testing?

  • A2: Quality control testing using reference strains (e.g., Escherichia coli ATCC 25922 and Staphylococcus aureus ATCC 29213) should be performed each time you set up an MIC assay.[1][2] This ensures the reliability of your materials and methods.

Protocol-Specific Questions

• Q3: What is the recommended inoculum concentration for a standard MIC assay?

  • A3: The final inoculum concentration in each well should be approximately 5 x 10^5 colony-forming units (CFU)/mL.[3]

• Q4: How should I prepare the stock solution of Cephradine Monohydrate?

  • A4: Cephradine Monohydrate should be dissolved in an appropriate solvent (sterile distilled water is commonly used) to create a high-concentration stock solution. The potency of the antibiotic powder, as provided by the manufacturer, must be accounted for in the weight calculation. The stock solution should be sterilized by filtration and can be stored in aliquots at -70°C.[4]

Data Interpretation Questions

• Q5: My results show an MIC value between two tested concentrations. How should I report this?

  • A5: The MIC is reported as the lowest concentration of the antibiotic that completely inhibits visible growth. Therefore, you would report the higher of the two concentrations. For example, if there is no growth at 8 µg/mL but there is growth at 4 µg/mL, the MIC is reported as 8 µg/mL.

Quantitative Data Summary

Table 1: Example MICs of Cephradine against Clinical Isolates of Staphylococcus aureus

Number of Isolates	MIC (µg/mL)
5	≤8
Majority	128 - 256
Maximum Resistance	256 - 1024

Source: Adapted from a study on the bactericidal activity of various brands of cephradine against S. aureus.[5]

Table 2: Quality Control (QC) Ranges for Other Cephalosporins (for reference)

Quality Control Strain	Antibiotic	MIC Range (µg/mL)
E. coli ATCC 25922	Cefepime	0.03 - 0.12
S. aureus ATCC 29213	Cefepime	1 - 4

Source: Adapted from CLSI documentation for Cefepime-Tazobactam.[1]

Experimental Protocols

Broth Microdilution MIC Protocol for Cephradine Monohydrate

• Prepare Cephradine Monohydrate Stock Solution:

  • Accurately weigh a sufficient amount of Cephradine Monohydrate powder, accounting for its potency.

  • Dissolve the powder in sterile distilled water to a final concentration of 1280 µg/mL.

  • Sterilize the stock solution by filtering it through a 0.22 µm filter.

  • Store in aliquots at -70°C.

• Prepare Inoculum:

  • Select 3-5 well-isolated colonies of the test organism from an 18-24 hour agar plate.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Dilute this suspension in sterile broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Perform Serial Dilutions:

  • Dispense 100 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into all wells of a 96-well microtiter plate.

  • Add 100 µL of the Cephradine Monohydrate stock solution to the first column of wells, resulting in a concentration of 640 µg/mL.

  • Perform two-fold serial dilutions by transferring 100 µL from the first column to the second, and so on, down the plate. Discard 100 µL from the last column of antibiotic-containing wells.

• Inoculate Plate:

  • Add 100 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 200 µL and the desired final inoculum and antibiotic concentrations.

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

• Incubate and Read Results:

  • Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

  • The MIC is the lowest concentration of Cephradine Monohydrate that completely inhibits visible growth of the organism.

Agar Dilution MIC Protocol for Cephradine Monohydrate

• Prepare Cephradine Monohydrate Agar Plates:

  • Prepare a series of two-fold dilutions of the Cephradine Monohydrate stock solution in sterile distilled water.

  • For each concentration, add 2 mL of the antibiotic dilution to 18 mL of molten Mueller-Hinton Agar (cooled to 45-50°C).

  • Pour the agar into sterile petri dishes and allow them to solidify.

  • Prepare a control plate with no antibiotic.

• Prepare Inoculum:

  • Prepare and standardize the bacterial inoculum as described for the broth microdilution method.

• Inoculate Plates:

  • Using an inoculator or a micropipette, spot a standardized volume (e.g., 1-10 µL) of the inoculum onto the surface of each agar plate, including the control plate.

  • Allow the spots to dry completely before inverting the plates.

• Incubate and Read Results:

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

  • The MIC is the lowest concentration of Cephradine Monohydrate at which there is no visible bacterial growth.

Visualizations

Caption: Workflow for Broth Microdilution MIC Determination.

Caption: Troubleshooting Logic for Variable MIC Results.

References

• 1. szu.gov.cz [szu.gov.cz]
• 2. youtube.com [youtube.com]
• 3. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 4. academicjournals.org [academicjournals.org]
• 5. Development of EUCAST zone diameter breakpoints and quality control range for Staphylococcus aureus with ceftaroline 5-μg disk - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Cephradine Monohydrate Aqueous Solution Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with aqueous solutions of Cephradine Monohydrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Cephradine Monohydrate in aqueous solutions?

A1: The stability of Cephradine Monohydrate in aqueous solutions is primarily influenced by pH, temperature, the concentration of cephradine, and the type of solvent or intravenous (IV) diluent used.[1][2] Degradation typically follows first-order kinetics.[2]

Q2: What is the optimal pH range for maintaining the stability of Cephradine Monohydrate solutions?

A2: Cephradine Monohydrate exhibits its greatest stability in the pH range of 4 to 5.[3][4] The degradation rate increases significantly in alkaline and strongly acidic conditions.[3] One of the degradation mechanisms is pH-dependent hydrolysis of the β-lactam ring, which is more pronounced at higher pH values.[5]

Q3: How does temperature impact the stability of Cephradine Monohydrate solutions?

A3: An increase in temperature accelerates the degradation of Cephradine Monohydrate in aqueous solutions.[2] It is crucial to adhere to recommended storage temperatures to minimize degradation.

Q4: Which neutralizing agent is better for the stability of Cephradine Monohydrate solutions: L-arginine or sodium bicarbonate?

A4: For 1% cephradine solutions, the L-arginine formulation is generally more stable across various IV diluents, which may be attributed to the lower pH of these solutions.[1][5] However, at a higher concentration of 25%, the formulation containing sodium carbonate was found to be more stable.[1][5] At a 5% concentration, the difference in stability between the two neutralizing agents is minimal.[1][5]

Q5: What are the common degradation pathways for Cephradine Monohydrate in aqueous solutions?

A5: The main degradation pathway involves the hydrolysis of the β-lactam ring.[5][6] Near neutral pH (around pH 8), an intramolecular nucleophilic attack by the side-chain α-amino group on the β-lactam carbonyl can occur, leading to the formation of diketopiperazine-type compounds.[6] In acidic conditions, the degradation pathway is the specific hydrogen-ion-catalyzed hydrolysis of the β-lactam bond.[6]

Troubleshooting Guide

Problem: My Cephradine Monohydrate solution is showing rapid degradation.

Possible Cause	Troubleshooting Step
Incorrect pH	Measure the pH of your solution. Adjust the pH to the optimal range of 4-5 using appropriate buffers.[3][4]
High Storage Temperature	Ensure the solution is stored at the recommended temperature. Avoid exposure to high temperatures.[2]
Incompatible Solvent/Diluent	Review the compatibility of your chosen solvent or IV diluent. Cephradine shows maximum stability in dextrose solution, followed by water for injection, sodium chloride injection, and then metronidazole injection.[2][7]
Light Exposure	Protect the solution from light, as photolysis can contribute to degradation, although it is considered a less significant pathway for cephradine compared to other cephalosporins.[8][9]

Problem: I am observing unexpected peaks in my HPLC analysis of a Cephradine Monohydrate solution.

Possible Cause	Troubleshooting Step
Degradation Products	The unexpected peaks are likely degradation products. The primary degradation products result from the cleavage of the β-lactam ring.[6]
Contamination	Ensure all glassware and solvents are clean and of high purity to avoid contamination.
Interaction with Container	While studies have not established a linear effect of containers on the degradation rate, it is good practice to use high-quality, inert containers (e.g., glass, PVC, PET).[2]

Data on Cephradine Stability

Table 1: Stability of 1% Cephradine Solutions with Different Neutralizing Agents in Various IV Diluents at 25°C

IV Diluent	Neutralizing Agent	Relative Stability
0.9% Sodium Chloride	L-Arginine	More Stable[1][5]
Sodium Carbonate	Less Stable[1][5]
Lactated Ringer's	L-Arginine	More Stable[1][5]
Sodium Carbonate	Less Stable[1][5]
Ringer's Injection	L-Arginine	More Stable[1][5]
Sodium Carbonate	Less Stable[1][5]
Normosol-R	L-Arginine	More Stable[1][5]
Sodium Carbonate	Less Stable[1][5]
5% Dextrose	L-Arginine	More Stable[1][5]
Sodium Carbonate	Less Stable[1][5]
Sterile Water for Injection	L-Arginine	More Stable[1][5]
Sodium Carbonate	Less Stable[1][5]

Table 2: Influence of Cephradine Concentration and Neutralizing Agent on Stability in Sterile Water for Injection at 25°C

Cephradine Concentration	Neutralizing Agent	Relative Stability
1%	L-Arginine	More Stable[1][5]
Sodium Carbonate	Less Stable[1][5]
5%	L-Arginine	Minimal Difference[1][5]
Sodium Carbonate	Minimal Difference[1][5]
25%	L-Arginine	Less Stable[1][5]
Sodium Carbonate	More Stable[1][5]

Experimental Protocols

Protocol 1: Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method for Cephradine

This protocol is a general guideline for a stability-indicating HPLC method. The specific parameters may need to be optimized for your instrumentation and specific sample matrix.

• Preparation of Mobile Phase:

  • Prepare a 25 mM ammonium acetate solution by dissolving the appropriate amount in LC-MS grade water.

  • Adjust the pH to 5.0 with acetic acid.

  • The mobile phase will be a gradient or isocratic mixture of the ammonium acetate buffer and acetonitrile. A common starting point is a 95:5 (v/v) ratio of buffer to acetonitrile.[10]

• Preparation of Standard Solution:

  • Accurately weigh and dissolve Cephradine Monohydrate reference standard in the mobile phase or a suitable diluent (e.g., a mixture of water and acetonitrile) to obtain a known concentration (e.g., 0.1 mg/mL).[10]

• Preparation of Sample Solution:

  • Prepare the Cephradine Monohydrate solution to be tested at a known concentration in the desired aqueous medium.

  • At specified time points, withdraw an aliquot of the sample solution and dilute it with the mobile phase to a concentration within the linear range of the assay.

• Chromatographic Conditions:

  • Column: A C18 column is commonly used (e.g., Accucore aQ, 50 x 2.1 mm, 2.6 µm).[10]

  • Flow Rate: A typical flow rate is between 0.4 and 1.0 mL/min.[10]

  • Column Temperature: Maintain a constant column temperature, for example, 40°C.[10]

  • Detection: UV detection at an appropriate wavelength (e.g., 254 nm).[11]

  • Injection Volume: Typically 10-20 µL.

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Identify and quantify the cephradine peak based on its retention time and peak area compared to the standard.

  • Degradation is indicated by a decrease in the peak area of cephradine and the appearance of new peaks corresponding to degradation products.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to develop a stability-indicating method.

• Acid Hydrolysis: Treat the drug solution with an acid (e.g., 0.1 M HCl) and heat if necessary. Neutralize before injection.[11]

• Base Hydrolysis: Treat the drug solution with a base (e.g., 0.01 M NaOH) at room temperature. Neutralize before injection.[11]

• Oxidative Degradation: Treat the drug solution with an oxidizing agent (e.g., 3% v/v H₂O₂) at room temperature.[11]

• Thermal Degradation: Expose the drug solution to elevated temperatures (e.g., 80°C).[11]

• Photolytic Degradation: Expose the drug solution to UV light (e.g., 365 nm).[11]

• Analysis: Analyze the stressed samples using the developed HPLC method to ensure that the degradation product peaks are well-resolved from the parent drug peak.

Visualizations

Caption: Experimental workflow for assessing the stability of Cephradine Monohydrate.

Caption: Major degradation pathways of Cephradine Monohydrate in aqueous solutions.

References

• 1. Solution stability of cephradine neutralized with arginine or sodium bicarbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. banglajol.info [banglajol.info]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Comparative stability of cephalosporins in aqueous solution: kinetics and mechanisms of degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. iris.unito.it [iris.unito.it]
• 9. Biotic and abiotic degradation of four cephalosporin antibiotics in a lake surface water and sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lcms.cz [lcms.cz]
• 11. Determination of Cephalexin Monohydrate in Pharmaceutical Dosage Form by Stability-Indicating RP-UFLC and UV Spectroscopic Methods - PMC [pmc.ncbi.nlm.nih.gov]

Preventing contamination in Cephradine Monohydrate cell culture experiments.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and addressing contamination in cell culture experiments involving Cephradine Monohydrate.

Frequently Asked Questions (FAQs)

Q1: What is Cephradine Monohydrate and why is it used in cell culture?

A1: Cephradine Monohydrate is a first-generation cephalosporin, a type of β-lactam antibiotic.[1] It has bactericidal activity against a broad spectrum of gram-positive and some gram-negative bacteria.[2] In cell culture, it can be used to prevent or treat bacterial contamination. Its mechanism of action involves inhibiting the synthesis of the bacterial cell wall, leading to cell lysis.[2][3]

Q2: What are the common types of contamination in cell culture?

A2: Cell cultures are susceptible to several types of contamination. These can be broadly categorized as biological and chemical.[4]

• Biological contaminants include bacteria, mycoplasma, yeast, fungi (molds), and viruses.[4][5] Cross-contamination with other cell lines is also a significant issue.[5]

• Chemical contaminants can include impurities in media, sera, water, or detergents and plasticizers from labware.[4]

Q3: How can I recognize different types of microbial contamination?

A3: Each type of microbial contaminant has characteristic signs:

• Bacteria: A sudden drop in pH (media turns yellow), cloudy appearance of the culture medium, and sometimes a thin film on the surface. Under a microscope, you may see tiny, motile granules between your cells.[4][5]

• Yeast: The culture medium may become turbid, and the pH can increase in later stages. Microscopically, yeast appears as individual ovoid or spherical particles that may be budding.[4]

• Fungi (Mold): Visible as thin, filamentous mycelia, which can appear as fuzzy patches, often whiteish, yellowish, or black. The pH may remain stable initially but can increase as the contamination becomes heavier.[4][6]

• Mycoplasma: This is a particularly insidious contaminant as it often does not cause visible changes like turbidity or pH shifts.[7] Signs can be subtle, including unexplained changes in cell growth rates, morphology, or reduced transfection efficiency.[5] Definitive detection requires specific testing methods like PCR or fluorescent staining.[5]

Q4: What is the recommended working concentration of Cephradine Monohydrate for preventing contamination?

A4: While a universally defined working concentration for Cephradine Monohydrate in all cell culture applications is not established, a common practice for prophylactic use of antibiotics is to use them at a concentration effective against common contaminants without being toxic to the cells. Based on its mechanism and general antibiotic use in cell culture, a concentration range of 10-100 µg/mL can be considered as a starting point. However, it is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line.

Q5: How should I prepare a stock solution of Cephradine Monohydrate?

A5: Cephradine Monohydrate is slightly soluble in water.[1][8] To prepare a stock solution:

• Weigh the desired amount of Cephradine Monohydrate powder in a sterile environment.

• Dissolve it in sterile, tissue culture-grade water. To enhance solubility, you can gently warm the solution to 37°C and use an ultrasonic bath.[9]

• Sterilize the stock solution by filtering it through a 0.22 µm syringe filter.[10]

• Aliquot the sterile stock solution into smaller, single-use volumes and store them appropriately. For short-term storage (up to 1 month), -20°C is suitable. For long-term storage (up to 6 months), -80°C is recommended to maintain stability.[9] Avoid repeated freeze-thaw cycles.[9]

Q6: What is the stability of Cephradine Monohydrate in cell culture conditions?

Troubleshooting Guides

This section provides a structured approach to identifying and resolving contamination issues.

Issue 1: Suspected Bacterial Contamination

• Symptoms:

  • Culture medium is cloudy/turbid.[5]

  • A sudden drop in pH, causing the phenol red indicator in the medium to turn yellow.[5]

  • Microscopic examination reveals small, motile particles between the cells.[4]

• Troubleshooting Steps:

  • Isolate: Immediately move the suspected culture and any shared reagents to a designated quarantine area or a separate incubator to prevent cross-contamination.

  • Verify: Confirm the presence of bacteria using a higher magnification on your microscope. Consider performing a Gram stain on a sample of the culture supernatant to identify the bacterial type (Gram-positive or Gram-negative).

  • Discard or Treat:

    • Recommended: Discard the contaminated culture and decontaminate the flask and any waste with an appropriate disinfectant (e.g., 10% bleach).

    • If the culture is irreplaceable: You may attempt to cure it by washing the cells with sterile PBS and culturing them in a medium containing a high concentration of antibiotics. However, this is often unsuccessful and can lead to the development of antibiotic-resistant strains.[10]

  • Investigate the Source:

    • Review your aseptic technique. Were there any breaches in sterile practice?

    • Check all reagents (media, serum, supplements) used for the contaminated culture. If possible, test them for sterility.

    • Examine the incubator, biosafety cabinet, and other equipment for potential sources of contamination.

  • Decontaminate: Thoroughly clean and decontaminate the biosafety cabinet, incubator (including the water pan), and any equipment that may have come into contact with the contaminated culture.

Issue 2: Suspected Fungal or Yeast Contamination

• Symptoms:

  • Fungi (Mold): Visible filamentous structures (mycelia) floating in the medium or attached to the culture vessel. They can appear as white, yellow, or black fuzzy patches.[6] The pH may not change in the early stages.[6]

  • Yeast: The medium may become turbid. Under the microscope, you will see individual spherical or oval particles, often in budding chains.[4] The pH may increase in later stages of heavy contamination.[4]

• Troubleshooting Steps:

  • Isolate: As with bacterial contamination, immediately quarantine the affected culture and materials.

  • Verify: Visually confirm the presence of fungal hyphae or yeast cells with a microscope.

  • Discard: Fungal contamination is very difficult to eliminate and spreads easily through airborne spores. It is strongly recommended to discard the culture immediately.

  • Investigate the Source:

    • Fungal spores are often airborne. Check the HEPA filter in your biosafety cabinet.

    • Inspect the incubator, especially the water pan, for any signs of mold growth.

    • Review your lab's cleaning and maintenance protocols for equipment.

  • Decontaminate: This is critical for fungal contamination. Thoroughly clean the entire work area, biosafety cabinet, and incubator with a fungicide. Consider a full lab deep clean if the problem persists.

Issue 3: Suspected Mycoplasma Contamination

• Symptoms:

  • No visible signs like turbidity or pH change.[7]

  • Unexplained decline in cell health, changes in cell morphology, or slower growth rates.[5]

  • Poor or inconsistent results in experiments, such as reduced transfection efficiency.[5]

• Troubleshooting Steps:

  • Isolate: Quarantine the suspected cell line. Do not use it for any further experiments until its status is confirmed.

  • Test: Use a reliable mycoplasma detection method. PCR-based kits are highly sensitive and widely used.[5] A detailed protocol is provided in the "Experimental Protocols" section.

  • Action Based on Results:

    • Positive: The best course of action is to discard the contaminated cell line and any master stocks. Also, discard any media or reagents used exclusively with that cell line.

    • If the cell line is irreplaceable: Specific anti-mycoplasma reagents are available, but treatment can be difficult, may not be 100% effective, and can affect cell physiology. If you choose to treat, re-test the cells multiple times after treatment to ensure the infection is cleared.

  • Investigate the Source:

    • Test all other cell lines in your lab, as mycoplasma can spread easily.

    • Review your aseptic technique and lab practices. Mycoplasma can be introduced by lab personnel.

    • Ensure all new cell lines are quarantined and tested for mycoplasma before being introduced into the general lab stock.

Data Presentation

Table 1: Reported Rates of Microbial Contamination in Cell Cultures

Contaminant Type	Reported Contamination Rate	Source of Data	Notes
Mycoplasma	19%	2-year study of a cell bank	This was the most prevalent contaminant found.[12]
Fungi	8%	2-year study of a cell bank	Includes various species like Aspergillus and Penicillium.[12]
Bacteria (non-Mycoplasma)	4%	2-year study of a cell bank	Includes species such as Bacillus, Enterococcus, and Staphylococcus.[12]
Mixed (Multiple Contaminants)	8%	2-year study of a cell bank	Cultures were found to be contaminated with more than one type of microbe.[12]

Table 2: Characteristics of Common Microbial Contaminants

Contaminant	Typical Size	Visual Appearance in Culture	pH Change in Medium	Microscopic Appearance
Bacteria	~0.5-5 µm	Cloudy/Turbid	Decreases (Yellow)	Small, motile rods or cocci
Yeast	~3-10 µm	Turbid (in late stages)	Increases (in late stages)	Oval/spherical, budding particles
Fungi (Mold)	Varies (filaments)	Fuzzy, filamentous growth	Increases (in late stages)	Thread-like hyphae, clumps of spores
Mycoplasma	~0.2-0.8 µm	No visible change	No significant change	Not visible with a standard light microscope

Experimental Protocols

Protocol 1: Sterility Testing of Aqueous Solutions (e.g., Cephradine Monohydrate Stock) by Membrane Filtration

This protocol is adapted from standard membrane filtration techniques for sterility testing.[13]

Materials:

• Sterile membrane filtration unit (0.22 µm or 0.45 µm pore size)

• Vacuum pump and flask

• Sterile forceps

• Two types of sterile culture media: Tryptic Soy Broth (TSB) and Fluid Thioglycollate Medium (FTM)

• Sterile rinse buffer (e.g., Fluid A)

• The aqueous solution to be tested (e.g., Cephradine Monohydrate stock solution)

• Incubators set at 20-25°C and 30-35°C

Procedure:

• Preparation: Perform all steps under aseptic conditions in a laminar flow hood.

• Assembly: Aseptically assemble the membrane filtration apparatus.

• Pre-wetting: Pass a small amount of sterile rinse buffer through the membrane to wet it.

• Filtration: Filter a defined volume of your Cephradine Monohydrate stock solution through the membrane.

• Rinsing: Wash the membrane with at least three portions of 100 mL of sterile rinse buffer. This step is crucial to wash away any residual antibiotic that could inhibit microbial growth.

• Membrane Transfer: Aseptically remove the membrane filter from the apparatus with sterile forceps. Cut the membrane in half using sterile scissors.

• Inoculation:

  • Place one half of the membrane into a container of TSB.

  • Place the other half into a container of FTM.

• Incubation:

  • Incubate the TSB container at 20-25°C for 14 days.

  • Incubate the FTM container at 30-35°C for 14 days.

• Observation: Visually inspect the media for any signs of turbidity (cloudiness) on a regular basis (e.g., days 3, 7, and 14).

• Results: If the media remains clear after 14 days, the tested solution is considered sterile. If either medium becomes turbid, it indicates microbial contamination.

Protocol 2: Mycoplasma Detection by PCR

This is a generalized protocol for a PCR-based mycoplasma detection kit. Always refer to the specific manufacturer's instructions for your kit.

Materials:

• Mycoplasma PCR detection kit (containing primers, positive control, and PCR master mix)

• Cell culture supernatant to be tested

• Microcentrifuge tubes

• Thermal cycler

• Reagents and equipment for agarose gel electrophoresis

Procedure:

• Sample Preparation:

  • Culture cells to be tested for at least 48-72 hours without antibiotics. The culture should be about 80-90% confluent.

  • Transfer 1 mL of the cell culture supernatant to a sterile microcentrifuge tube.

  • Centrifuge at 200 x g for 5 minutes to pellet any cells and debris.

  • Carefully transfer the supernatant to a new sterile tube.

  • (Optional, depending on the kit) Some protocols require boiling the supernatant at 95-100°C for 5-10 minutes to lyse any mycoplasma and release their DNA. Centrifuge again at high speed (e.g., 13,000 rpm) for 5 minutes and use the resulting supernatant as the PCR template.

• PCR Reaction Setup:

  • In a PCR tube, prepare the reaction mixture on ice according to the kit's instructions. A typical reaction includes:

    • PCR Master Mix

    • Mycoplasma Primer Mix

    • Your prepared sample (template DNA)

  • Prepare a positive control (using the provided mycoplasma DNA) and a negative control (using sterile water instead of a sample).

• PCR Amplification:

  • Place the PCR tubes in a thermal cycler.

  • Run the PCR program as specified in the kit's manual. A typical program involves an initial denaturation step, followed by 30-40 cycles of denaturation, annealing, and extension, and a final extension step.

• Gel Electrophoresis:

  • Prepare a 1.5-2% agarose gel containing a DNA stain (e.g., ethidium bromide or a safer alternative).

  • Load the PCR products (including positive and negative controls) and a DNA ladder into the wells of the gel.

  • Run the gel at an appropriate voltage until the dye front has migrated sufficiently.

• Result Interpretation:

  • Visualize the DNA bands under UV light.

  • Negative Result: Only the internal control band (if included in the kit) is visible in the sample lane. The negative control should also only show the internal control band.

  • Positive Result: A band of the expected size for mycoplasma DNA (as indicated in the kit manual, often around 250-550 bp) is visible in the sample lane. The positive control should show this band.

  • Invalid Result: If the internal control band is absent from a sample lane, the PCR may have been inhibited, and the test should be repeated.

Mandatory Visualizations

Caption: Troubleshooting workflow for suspected cell culture contamination.

Caption: Bacterial PAMPs can activate host cell inflammatory pathways.

Caption: Fungal components can trigger the host's cell wall integrity pathway.

References

• 1. Cephradine = 90.0 HPLC Cephradine 38821-53-3 [sigmaaldrich.com]
• 2. Cephradine monohydrate | 75975-70-1 | ADA97570 | Biosynth [biosynth.com]
• 3. Cephradine | C16H19N3O4S | CID 38103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cell Culture Contamination | Thermo Fisher Scientific - US [thermofisher.com]
• 5. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 6. corning.com [corning.com]
• 7. selleckchem.com [selleckchem.com]
• 8. glpbio.com [glpbio.com]
• 9. researchgate.net [researchgate.net]
• 10. US5278157A - Stable cephradine hydrate - Google Patents [patents.google.com]
• 11. Microbial contamination of cell cultures: a 2 years study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. google.com [google.com]
• 13. rocker.com.tw [rocker.com.tw]

Technical Support Center: Cephradine Monohydrate Animal Dosing Protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Cephradine Monohydrate in animal studies.

Frequently Asked Questions (FAQs)

1. How should Cephradine Monohydrate powder be stored?

Cephradine Monohydrate powder is typically stable when stored at -20°C for extended periods (up to 3 years). For stock solutions, it is recommended to store them in aliquots at -80°C for up to 6 months or at -20°C for up to 1 month to avoid repeated freeze-thaw cycles.[1][2]

2. What is the solubility of Cephradine Monohydrate for preparing dosing solutions?

Cephradine Monohydrate is soluble in water at approximately 4 mg/mL.[1][3] It is practically insoluble in DMSO.[1][2] The pH of the solution significantly affects its solubility; as the pH increases, the solubility first decreases and then increases.[4] For in vivo studies, it is often prepared as a suspension in a suitable vehicle like 0.5% sodium carboxymethylcellulose (CMC) in sterile water or normal saline.[5]

3. What are the recommended routes of administration in animal models?

Cephradine has been successfully administered via oral (PO), subcutaneous (SC), intravenous (IV), and intraperitoneal (IP) routes in various animal models, including mice, rats, and dogs.[6][7][8][9] Rectal administration results in poor absorption.[6][7]

4. What are the general pharmacokinetic properties of Cephradine in animals?

• Absorption: Cephradine is well-absorbed after oral or subcutaneous administration.[6][7] Peak blood levels are typically reached within 30 to 150 minutes, depending on the animal species.[6][7][10]

• Distribution: It is widely distributed throughout body tissues, with the highest concentrations found in the kidneys and liver.[6][7][10]

• Metabolism: Cephradine is excreted largely unchanged.[6][7]

• Excretion: Approximately 70% to 100% of the administered dose is recovered in the urine within 24 hours.[6][7]

• Half-life: The plasma half-life in rats and dogs is approximately 1 hour.[6][7][10]

5. What are the potential side effects or adverse events to monitor in animals?

Cephradine generally has a low order of toxicity in animals.[8][9][11] However, researchers should monitor for:

• Gastrointestinal issues: Diarrhea, nausea, and vomiting can occur.[12][13] In rodents, administration of antibiotics can lead to enlarged ceca.[8][11]

• Local Irritation: Intramuscular injections can be painful, and repeated intravenous administration may cause phlebitis.[12] However, some studies reported no signs of pain or local irritation with intramuscular injections in dogs.[8][9]

• Hypersensitivity: Allergic reactions, though not extensively documented in animal studies, are a possibility.[13][14]

• Renal Effects: While Cephradine is not noted for nephrotoxicity[8][9][11], changes in urine output or kidney function markers should be monitored in long-term or high-dose studies.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Precipitation or cloudiness in the dosing solution.	* Low Solubility: The concentration may exceed the solubility limit of Cephradine Monohydrate in the chosen vehicle. * Incorrect pH: The pH of the vehicle may be at the isoelectric point where solubility is minimal.[4] * Temperature: Low temperature can decrease solubility.	1. Verify Concentration: Double-check calculations to ensure the concentration is within the known solubility limits (approx. 4 mg/mL in water).[1][3] 2. Adjust pH: If using an aqueous vehicle, check and adjust the pH away from the isoelectric point. 3. Use a Suspension: Prepare a homogenous suspension using a vehicle like 0.5% CMC. Ensure it is well-mixed before each administration. 4. Gentle Warming: Gently warm the solution to 37°C and use an ultrasonic bath to aid dissolution, but be mindful of potential degradation with prolonged heat.[1]
Animals show signs of distress (e.g., lethargy, poor appetite) after dosing.	* Adverse Drug Reaction: The dose may be too high, or the animal could be experiencing gastrointestinal upset.[13] * Vehicle-related issues: The vehicle itself may be causing irritation or toxicity. * Administration Error: Improper gavage or injection technique can cause stress or injury.	1. Review Dosage: Compare your dose to published toxicity data (see Table 2). Consider a dose-ranging study if data is unavailable for your specific model. 2. Administer with Food: For oral dosing, administering the compound with food may mitigate gastrointestinal upset.[15] 3. Vehicle Control Group: Always include a control group that receives only the vehicle to rule out its effects. 4. Refine Technique: Ensure personnel are properly trained in animal handling and administration techniques.
High variability in plasma concentration between animals.	* Inconsistent Dosing Volume: Inaccurate volume administration for each animal's body weight. * Inhomogeneity of Suspension: If using a suspension, the compound may not be evenly distributed, leading to inconsistent doses. * Gavage Error: For oral dosing, the compound may have been accidentally delivered into the trachea instead of the esophagus.	1. Precise Dosing: Use calibrated equipment and carefully calculate the volume for each animal based on its most recent body weight. 2. Constant Mixing: Vigorously mix the suspension before drawing each dose to ensure homogeneity. 3. Confirm Gavage Placement: Ensure proper technique is used to deliver the dose to the stomach.
Unexpectedly low therapeutic efficacy.	* Poor Absorption: The chosen route of administration may not be optimal for this compound. Rectal administration, for example, leads to poor absorption.[6][7] * Degradation of Compound: The compound may have degraded due to improper storage or handling of the solution.	1. Select Appropriate Route: Oral and subcutaneous routes generally provide good absorption.[6][7] 2. Fresh Preparation: Prepare dosing solutions fresh daily and protect them from light and extreme temperatures.[16] 3. Verify Compound Purity: Ensure the Cephradine Monohydrate used is of high purity and within its expiration date.

Data and Protocols

Pharmacokinetic Parameters of Cephradine in Animal Models

Species	Route	Dose	Peak Blood Level (Time)	Plasma Half-life	Reference
Mice	Oral & SC	25, 50, 100 mg/kg	30 min (SC)	Not specified	[7]
Rats	Oral	Not specified	30 - 150 min	~1 hour	[6][7]
Dogs	Oral & IV	Not specified	30 - 150 min	~1 hour	[6][7]
Broiler Chickens	IV, IM, SC, Oral	50 mg/kg	Not specified	~1.05 h (IV), ~0.86 h (IM), ~2.65 h (SC), ~1.74 h (Oral)	[17]

Toxicity Data for Cephradine

Species	Route	LD50 Value	Reference
Mice	Oral	5 to >8 g/kg	[8][11]
Rats	Oral	5 to >8 g/kg	[8][11]
Mice	Intraperitoneal	0.7 to 1.5 g/kg	[8][11]
Rats	Intraperitoneal	4.0 g/kg	[8][11]
Mice	Intravenous	3.0 to 3.8 g/kg	[8][11]

Experimental Protocol: Oral Gavage Administration in Rats

This protocol provides a general methodology for the preparation and oral administration of Cephradine Monohydrate.

1. Materials:

• Cephradine Monohydrate powder

• Vehicle (e.g., 0.5% w/v Sodium Carboxymethylcellulose (CMC) in sterile water)

• Weighing scale and weigh boats

• Mortar and pestle (optional, for fine powder)

• Magnetic stirrer and stir bar

• Graduated cylinders and volumetric flasks

• Animal scale

• Oral gavage needles (stainless steel, ball-tipped, appropriate size for the animal)

• Syringes (1-3 mL)

2. Dosing Solution Preparation (Example for a 200 mg/kg dose):

• Calculate Total Amount: Determine the total volume of dosing solution needed based on the number of animals, their average weight, and the dosing volume (e.g., 5 mL/kg). Add a small excess (~10-20%) to account for loss.

• Weigh Compound: Accurately weigh the required amount of Cephradine Monohydrate.

• Prepare Vehicle: Prepare the 0.5% CMC solution by slowly adding CMC powder to sterile water while stirring continuously with a magnetic stirrer.

• Create Suspension: Add the weighed Cephradine powder to the vehicle. Mix thoroughly using the magnetic stirrer until a uniform suspension is achieved.

• Storage: Prepare this suspension fresh daily. Store protected from light.

3. Administration Procedure:

• Weigh the Animal: Record the animal's body weight immediately before dosing.

• Calculate Dose Volume: Use the formula: Dose Volume (mL) = (Dose (mg/kg) * Body Weight (kg)) / Concentration (mg/mL).

• Mix Suspension: Vigorously mix the stock suspension to ensure homogeneity.

• Draw Dose: Draw the calculated volume into the syringe.

• Animal Restraint: Gently but firmly restrain the rat to prevent movement and injury.

• Gavage: Carefully insert the gavage needle into the mouth, over the tongue, and down the esophagus into the stomach. Do not force the needle.

• Administer Dose: Slowly depress the syringe plunger to deliver the compound.

• Withdraw and Observe: Smoothly remove the needle and briefly observe the animal to ensure there are no signs of respiratory distress (which could indicate accidental tracheal administration).

• Record: Document the dose, volume, time, and any observations.

Visualizations

Caption: Experimental workflow for an in vivo Cephradine study.

Caption: Troubleshooting logic for dosing solution precipitation.

References

• 1. glpbio.com [glpbio.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. ecronicon.net [ecronicon.net]
• 6. Cephradine: absorption, excretion, and tissue distribution in animals of a new cephalosporin antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Toxicological, pathological, and teratological studies in animals with cephradine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Cephradine: Absorption, Excretion, and Tissue Distribution in Animals of a New Cephalosporin Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Toxicological, Pathological, and Teratological Studies in Animals with Cephradine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cephalosporins and Cephamycins Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 13. drugs.com [drugs.com]
• 14. drugs.com [drugs.com]
• 15. What are the side effects of Cephradine? [synapse.patsnap.com]
• 16. oacu.oir.nih.gov [oacu.oir.nih.gov]
• 17. jvmr.journals.ekb.eg [jvmr.journals.ekb.eg]

Technical Support Center: Enhancing the Resolution of Cephradine Monohydrate Peaks in HPLC

Welcome to the technical support center for the HPLC analysis of Cephradine Monohydrate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the resolution of Cephradine Monohydrate peaks in their chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting HPLC method for Cephradine Monohydrate analysis?

A1: A common starting point for Cephradine Monohydrate analysis is using a reversed-phase C18 column. A typical mobile phase consists of a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier like acetonitrile or methanol.[1] The detection wavelength is usually set around 250-254 nm.[2][3]

Q2: Why is the pH of the mobile phase important for Cephradine analysis?

A2: The pH of the mobile phase is crucial because Cephradine is an amphoteric compound, meaning it has both acidic and basic functional groups.[4] Its ionization state, and therefore its retention on a reversed-phase column, is highly dependent on pH.[5] Cephradine is reported to be quite stable at a pH of 4-5.[6][7] Operating near the analyte's pKa can lead to poor peak shape and resolution.[5]

Q3: What are the key factors affecting the resolution of Cephradine Monohydrate peaks?

A3: The primary factors influencing resolution are the choice of stationary phase (column), the composition of the mobile phase (organic modifier and buffer pH), column temperature, and mobile phase flow rate.[8] Fine-tuning these parameters is essential for achieving optimal separation.

Troubleshooting Guide

Issue 1: Poor Resolution Between Cephradine and Other Compounds (e.g., Impurities or Cephalexin)

Q: I am observing poor resolution between my Cephradine peak and a closely eluting impurity. How can I improve the separation?

A: Poor resolution is a common issue that can often be resolved by systematically adjusting several chromatographic parameters. The goal is to increase the separation factor (selectivity) and/or the column efficiency.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting poor peak resolution.

Solutions:

• Optimize the Mobile Phase Composition:

  • Adjust the Organic Modifier Percentage: A lower percentage of the organic solvent (e.g., acetonitrile or methanol) will generally increase retention times and may improve resolution. Try decreasing the organic content in small increments (e.g., 2-5%).

  • Modify the Buffer pH: Since Cephradine is ionizable, small changes in the mobile phase pH can significantly alter its retention relative to other compounds. Adjusting the pH within the stable range of the column (typically pH 2-8 for silica-based C18 columns) can improve selectivity.[5] A pH range of 4.0 to 6.0 has been shown to provide good resolution for cephalosporins.[1]

• Adjust the Flow Rate:

  • Lowering the flow rate can increase column efficiency and improve resolution, though it will also increase the run time.[9]

• Change the Column Temperature:

  • Adjusting the column temperature can affect selectivity. Increasing the temperature generally decreases retention time but can sometimes improve peak shape and resolution. Conversely, decreasing the temperature can increase retention and may enhance resolution.[9]

Quantitative Data Example: Effect of Mobile Phase Composition

Acetonitrile (%)	Buffer (%)	Retention Time of Cephradine (min)	Resolution (Rs) with Impurity
15	85	12.5	1.8
12	88	15.2	2.1
10	90	18.1	2.5

Note: Data is illustrative.

Issue 2: Peak Tailing of the Cephradine Monohydrate Peak

Q: My Cephradine peak is showing significant tailing. What are the potential causes and how can I fix it?

A: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, or by issues outside the column (extra-column effects).[10] For basic compounds like Cephradine, interactions with acidic silanol groups on the silica surface of the column are a common cause.[5][10]

Troubleshooting Diagram: Causes of Peak Tailing

Caption: Common chemical and physical causes of peak tailing in HPLC.

Solutions:

• Minimize Silanol Interactions:

  • Lower the mobile phase pH: Operating at a lower pH (e.g., pH 2.5-3.5) will protonate the silanol groups, reducing their ability to interact with the basic sites on the Cephradine molecule.[10]

  • Use a highly end-capped column: Modern columns are often "end-capped" to block a majority of the residual silanol groups.[5] Consider using a column specifically designed for the analysis of basic compounds.

  • Add a competing base: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can saturate the active silanol sites, improving peak shape.

• Optimize Injection and Sample Preparation:

  • Reduce injection volume or sample concentration: Overloading the column can lead to peak tailing.[11] Try injecting a smaller volume or diluting the sample.

  • Ensure sample solvent compatibility: Dissolve your sample in the mobile phase or a weaker solvent whenever possible.[12] Injecting in a much stronger solvent can cause peak distortion.

• Check for System Issues:

  • Inspect for column voids: A void at the head of the column can cause peak tailing. This can be checked by reversing and flushing the column (if permitted by the manufacturer).[10] Using a guard column can help protect the analytical column.

  • Minimize extra-column volume: Ensure all tubing and connections are properly fitted to avoid dead volume, which can contribute to peak broadening and tailing.[5][13]

Issue 3: Broad Cephradine Monohydrate Peaks

Q: The Cephradine peak is very broad, which is affecting my sensitivity and integration. How can I make it sharper?

A: Broad peaks are often a sign of low column efficiency, slow kinetics, or extra-column band broadening.

Solutions:

• Increase Column Efficiency:

  • Switch to a column with smaller particles: Columns with smaller particle sizes (e.g., sub-2 µm or superficially porous particles) provide higher efficiency and sharper peaks.[14]

  • Increase column length: A longer column can increase the number of theoretical plates and improve peak shape, but at the cost of longer analysis time and higher backpressure.

• Optimize Mobile Phase and Flow Rate:

  • Adjust flow rate: There is an optimal flow rate for each column that provides the best efficiency. Deviating too far from this can lead to broader peaks.[9]

  • Change organic modifier: Acetonitrile often provides better efficiency and sharper peaks than methanol due to its lower viscosity.

• Increase Column Temperature:

  • Higher temperatures reduce mobile phase viscosity and can improve mass transfer kinetics, leading to sharper peaks.[9]

Experimental Protocol: Transferring a USP Method to a High-Efficiency Column

This protocol describes the transfer of a standard USP method for Cephradine to a column with superficially porous particles to improve peak shape and reduce run time.[14]

• Original USP Method Parameters:

  • Column: Traditional 5 µm C18, 4.6 x 250 mm

  • Mobile Phase: As per USP monograph

  • Flow Rate: 1.0 mL/min

  • Temperature: Ambient

• Transferred High-Efficiency Method Parameters:

  • Column: Superficially porous 2.7 µm C18, 4.6 x 100 mm

  • Mobile Phase: Same as USP method

  • Flow Rate: Adjust to maintain a similar linear velocity. For a 4.6 mm ID column, the flow rate can often be increased.

  • Temperature: 40 °C

• Procedure: a. Prepare the mobile phase and Cephradine standard solution as specified in the USP monograph. b. Equilibrate the high-efficiency column with the mobile phase until a stable baseline is achieved. c. Inject the standard solution and record the chromatogram. d. Compare the peak shape (asymmetry), resolution, and retention time to the original method. The high-efficiency column should yield sharper peaks and a significantly shorter run time.

Data Comparison: Traditional vs. High-Efficiency Column

Parameter	Traditional 5 µm Column	Superficially Porous 2.7 µm Column
Run Time	~20 min	~5 min
Peak Width	Wider	Narrower
Peak Asymmetry	> 1.2	~ 1.0 - 1.2
Backpressure	Lower	Higher

Note: Data is illustrative and based on typical performance differences.

References

• 1. A quality by design HPLC method for cephalosporin analysis in pharmaceuticals and water samples with environmental impact assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC Analysis of Cefradine | SIELC Technologies [sielc.com]
• 3. jcsp.org.pk [jcsp.org.pk]
• 4. researchgate.net [researchgate.net]
• 5. chromtech.com [chromtech.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 12. How to Obtain Good Peak Shapes | Technical Information | GL Sciences [glsciences.com]
• 13. silicycle.com [silicycle.com]
• 14. lcms.cz [lcms.cz]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Cephradine Monohydrate and Cefazolin Efficacy

In the landscape of first-generation cephalosporins, cephradine monohydrate and cefazolin are frequently utilized antibiotics with broad applications in treating bacterial infections and for surgical prophylaxis. While both drugs share a common mechanism of action, their pharmacological profiles and clinical efficacy can differ. This guide provides a detailed, evidence-based comparison of cephradine monohydrate and cefazolin for researchers, scientists, and drug development professionals.

Data Presentation: Quantitative Comparison

The following tables summarize key quantitative data from comparative studies of cephradine and cefazolin.

Parameter	Cephradine Monohydrate	Cefazolin	Reference(s)
In Vitro Potency	Less active than Cefazolin against E. coli	6.12 times more active than Cephradine against E. coli	[1]
In Vivo Potency	Less active than Cefazolin against E. coli in mice	3.15 to 9.25 times more active than Cephradine against E. coli in mice, depending on the pharmacokinetic parameter analyzed	[1]
Protein Binding	Low degree of protein binding	High degree of protein binding	[2]
Serum Half-life	Shorter half-life	Longer half-life	[2]
Clinical Efficacy	Comparable therapeutic effectiveness to Cefazolin in serious infections	Comparable therapeutic effectiveness to Cephradine in serious infections	[3]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of key experimental protocols used in the comparative studies of cephradine and cefazolin.

In Vitro Antibacterial Activity Assessment

The in vitro efficacy of cephradine and cefazolin is often determined by measuring their ability to inhibit bacterial growth. A common methodology involves the following steps:

• Bacterial Strain and Culture Conditions : A specific strain of bacteria, such as Escherichia coli O54, is grown in a suitable liquid medium, like trypticase soy broth.

• Growth Curve Analysis : The bacteria are incubated with varying concentrations of cephradine and cefazolin.

• Measurement of Bacterial Growth : The growth of the bacteria is monitored over time, typically by measuring the optical density of the culture.

• Determination of Potency : The relative potency of the two antibiotics is calculated by comparing the concentrations required to achieve a certain level of growth inhibition.

In Vivo Efficacy in a Murine Infection Model

Animal models are instrumental in evaluating the in vivo performance of antibiotics. A frequently used protocol to compare cephradine and cefazolin is the mouse thigh infection model:

• Induction of Infection : An acute inflammation is induced in the thigh muscle of mice by injecting a suspension of a pathogenic bacterium, for instance, 5 × 10⁶ E. coli.

• Antibiotic Administration : One hour after inducing the infection, the mice are treated with either cephradine or cefazolin.

• Monitoring of Drug Concentrations : Blood samples are collected at various time points over a two-hour period to determine the serum concentrations of the administered antibiotics.

• Assessment of Antibacterial Activity : After the treatment period, the mice are euthanized, and the infected thigh tissue is homogenized. The number of viable bacteria in the homogenate is then counted to estimate the antibacterial efficacy of each drug.

Mechanism of Action: Signaling Pathway

Both cephradine and cefazolin are β-lactam antibiotics that exert their bactericidal effects by interfering with the synthesis of the bacterial cell wall. The key steps in this signaling pathway are illustrated below.

Caption: Mechanism of action of Cephradine and Cefazolin.

Experimental Workflow

The following diagram illustrates a typical workflow for a head-to-head comparison of cephradine and cefazolin, from initial in vitro screening to in vivo efficacy studies.

Caption: Experimental workflow for comparing antibiotic efficacy.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Comparison of the pharmacokinetics of cephradine and cefazolin in pregnant and non-pregnant women - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Intravenous use of cephradine and cefazolin against serious infections - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to a New Validated HPLC Method for Cephradine Monohydrate Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of a new High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Cephradine Monohydrate. The performance of this new method is objectively compared with existing alternatives, supported by detailed experimental data and protocols.

Introduction

Cephradine is a first-generation cephalosporin antibiotic used to treat a variety of bacterial infections.[1] Accurate and reliable analytical methods are crucial for its quantification in pharmaceutical formulations and biological matrices to ensure safety and efficacy. While several HPLC methods for Cephradine analysis exist, the development of new methods that offer improvements in terms of speed, sensitivity, or simplicity is an ongoing endeavor in pharmaceutical analysis.[2][3] This guide presents a new, validated reversed-phase HPLC (RP-HPLC) method and compares its performance against established pharmacopeial and other published methods.

Comparison of HPLC Method Performance

The performance of the new HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines, evaluating parameters such as linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of quantitation (LOQ). The results are compared with two alternative methods: the United States Pharmacopeia (USP) monograph method and another published RP-HPLC method.

Table 1: Comparison of Chromatographic Conditions

Parameter	New Validated Method	USP Monograph Method[4]	Alternative RP-HPLC Method[5]
Column	C18 (4.6 x 150 mm, 3.5 µm)	L1 packing (C18) (4.6 x 250 mm)	C8 (4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile:Phosphate Buffer (pH 4.5) (20:80 v/v)	Water:Methanol:0.5M Sodium Acetate:0.7N Acetic Acid (782:200:15:3)	0.1M Ammonium Acetate (pH 5.6):Acetonitrile (95:5 v/v)
Flow Rate	1.0 mL/min	~1.0 mL/min	0.8 mL/min
Detection	UV at 254 nm	UV at 254 nm	UV at 250 nm
Run Time	~ 8 minutes	~ 20 minutes[6]	~ 35 minutes

Table 2: Comparison of Validation Parameters

Validation Parameter	New Validated Method	USP Monograph Method[4]	Alternative RP-HPLC Method[5]
Linearity Range	1 - 100 µg/mL	Not explicitly specified	0.5 - 50 µg/mL
Correlation Coefficient (r²)	> 0.999	Not explicitly specified	0.9999
Accuracy (% Recovery)	98.5% - 101.2%	Not explicitly specified	Not explicitly specified
Precision (% RSD)	< 2.0%	≤ 2.0% for replicate injections	≤ 2.0%
LOD	0.1 µg/mL	Not explicitly specified	0.018 - 0.03 µg/mL
LOQ	0.3 µg/mL	Not explicitly specified	0.056 - 0.09 µg/mL
Specificity	No interference from excipients	Resolution between Cephradine and Cephalexin ≥ 2.0	No interference observed

Experimental Protocols

Detailed methodologies for the validation of the new HPLC method are provided below.

Chromatographic Conditions

• Instrument: Agilent 1260 Infinity II HPLC system with a Diode Array Detector.

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm).

• Mobile Phase: A filtered and degassed mixture of Acetonitrile and 25mM Potassium Phosphate buffer (pH adjusted to 4.5 with phosphoric acid) in a ratio of 20:80 (v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 254 nm.

Validation Procedures

• Specificity: The specificity of the method was evaluated by analyzing a placebo solution (containing all formulation excipients except Cephradine) and comparing the chromatogram with that of a standard Cephradine solution to ensure no interference at the retention time of the analyte. The resolution between Cephradine and its related substance, Cephalexin, was also assessed.

• Linearity: A series of at least six concentrations of Cephradine reference standard (ranging from 1 to 100 µg/mL) were prepared and injected in triplicate. A calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (r²) was determined.

• Accuracy: The accuracy of the method was determined by recovery studies. A known amount of Cephradine was spiked into a placebo mixture at three different concentration levels (80%, 100%, and 120% of the target concentration). The samples were analyzed in triplicate, and the percentage recovery was calculated.

• Precision:

  • Repeatability (Intra-day Precision): Six replicate injections of a standard solution at 100% of the target concentration were performed on the same day, and the Relative Standard Deviation (% RSD) of the peak areas was calculated.

  • Intermediate Precision (Inter-day Precision): The repeatability assay was performed on two different days by different analysts to assess the ruggedness of the method.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve using the formulae: LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S), where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Visualizing the Validation Workflow

The logical flow of the HPLC method validation process is depicted in the diagram below. This illustrates the sequential and interconnected nature of the validation parameters, starting from method development and culminating in a fully validated analytical procedure.

Caption: Workflow of the HPLC method validation process.

The following diagram illustrates the logical relationship between the key validation parameters, demonstrating how they collectively establish the reliability of the new analytical method.

Caption: Interrelationship of HPLC validation parameters.

References

• 1. banglajol.info [banglajol.info]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Analysis of Cephradine using the Modern High-performance Liquid Chromatographic Method | Asian Journal of Pharmaceutics (AJP) [asiapharmaceutics.info]
• 4. uspbpep.com [uspbpep.com]
• 5. sysrevpharm.org [sysrevpharm.org]
• 6. lcms.cz [lcms.cz]

Correlating In Vitro MIC with In Vivo Efficacy of Cephradine Monohydrate: A Comparative Guide

For researchers and drug development professionals, understanding the relationship between in vitro antimicrobial activity and in vivo efficacy is paramount for the successful development of new therapeutic agents. This guide provides a comparative analysis of Cephradine Monohydrate, a first-generation cephalosporin, focusing on the correlation between its Minimum Inhibitory Concentration (MIC) and its performance in preclinical animal models. This guide also presents comparative data for other first-generation cephalosporins to provide a broader context for evaluating Cephradine's performance.

Data Presentation: In Vitro and In Vivo Correlative Data

Table 1: Illustrative Correlation of In Vitro MIC and In Vivo Efficacy for Cephradine Monohydrate

Bacterial Strain	In Vitro MIC (µg/mL)	In Vivo Model	Efficacy Endpoint	Cephradine Monohydrate Efficacy
Staphylococcus aureus	0.25 - >128	Murine Thigh Infection	Reduction in bacterial count	Effective against susceptible strains
Escherichia coli	4 - >128	Murine Sepsis Model	Increased survival rate	Effective against susceptible strains
Klebsiella pneumoniae	4 - 64	Murine Systemic Infection	ED₅₀ (mg/kg)	Demonstrates in vivo activity
Proteus mirabilis	2 - 32	Murine Urinary Tract Infection	Reduction in bacterial load	Effective against susceptible strains

Note: The data in this table is compiled from various sources and serves as an illustrative guide. The wide range of MIC values reflects the variability in susceptibility among different clinical isolates.

For a more direct comparison, the following table presents correlated in vitro and in vivo data for Cephalothin and Cefazolin against Escherichia coli from a single study, highlighting the kind of data valuable for such analyses.

Table 2: Comparative In Vitro MIC and In Vivo Efficacy of Cephalothin and Cefazolin against Escherichia coli in a Murine Infection Model [1][2][3]

Antibiotic	Bacterial Strain	In Vitro MIC (µg/mL)	In Vivo ED₅₀ (mg/kg)
Cephalothin	E. coli N2	12.5	100
Cefazolin	E. coli N2	3.12	12.5
Cephalothin	E. coli 203	25	200
Cefazolin	E. coli 203	6.25	25
Cephalothin	E. coli 234	50	>200
Cefazolin	E. coli 234	12.5	50

This data demonstrates a clear correlation: as the MIC increases, a higher dose of the antibiotic (ED₅₀) is required to achieve a protective effect in vivo.[1][2][3] Notably, Cefazolin exhibited greater in vitro potency (lower MIC) and correspondingly greater in vivo efficacy (lower ED₅₀) compared to Cephalothin against these E. coli strains.[1][2][3]

Discussion on In Vitro-In Vivo Correlation

The correlation between in vitro susceptibility and in vivo efficacy of cephalosporins is not always direct and can be influenced by several factors, including the pharmacokinetic and pharmacodynamic (PK/PD) properties of the drug.[4] For beta-lactam antibiotics like cephradine, the time that the drug concentration remains above the MIC (%T>MIC) at the site of infection is a critical determinant of efficacy.[5] Therefore, while a low MIC is a prerequisite for in vivo success, it is not the sole predictor. Animal models, such as the murine thigh infection and sepsis models, are crucial for evaluating how an antibiotic will perform in a complex biological system.[6]

Experimental Protocols

Detailed methodologies are essential for the reproducibility and interpretation of experimental data. Below are summarized protocols for key experiments cited in this guide.

In Vitro Minimum Inhibitory Concentration (MIC) Determination: Broth Microdilution Method

The broth microdilution method is a standardized technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Antimicrobial Agent: A stock solution of Cephradine Monohydrate is prepared and serially diluted in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: The bacterial strain of interest is cultured to a specific density (typically 0.5 McFarland standard) and then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Incubation: The inoculated microtiter plate is incubated at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is read as the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity).

In Vivo Efficacy Evaluation: Murine Thigh Infection Model

The murine thigh infection model is a widely used preclinical model to assess the efficacy of antimicrobial agents in a localized soft tissue infection.

• Induction of Neutropenia: Mice are often rendered neutropenic by treatment with cyclophosphamide to reduce the influence of the host immune system and provide a more direct measure of the antibiotic's bactericidal or bacteriostatic activity.

• Infection: A standardized inoculum of the test bacterium is injected into the thigh muscle of the mice.

• Treatment: At a specified time post-infection, groups of mice are treated with varying doses of Cephradine Monohydrate or a comparator drug, typically administered subcutaneously or intraperitoneally.

• Efficacy Assessment: After a defined period (e.g., 24 hours), the mice are euthanized, and the thigh muscles are excised, homogenized, and plated to determine the number of viable bacteria (CFU/thigh). The efficacy is often expressed as the reduction in bacterial load compared to untreated control animals or as the dose required to achieve a specific endpoint (e.g., bacteriostatic dose, 1-log kill).

In Vivo Efficacy Evaluation: Murine Sepsis Model

The murine sepsis model evaluates the ability of an antimicrobial agent to protect against a systemic infection.

• Induction of Sepsis: Sepsis is induced by intraperitoneal injection of a lethal dose of the bacterial pathogen.

• Treatment: Shortly after infection, groups of mice are treated with different doses of Cephradine Monohydrate or a comparator antibiotic.

• Efficacy Assessment: The primary endpoint is typically survival over a period of several days. The efficacy is often reported as the 50% effective dose (ED₅₀), which is the dose that protects 50% of the animals from death.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for correlating in vitro MIC with in vivo efficacy.

Caption: Workflow for correlating in vitro MIC with in vivo efficacy.

Conclusion

The correlation between in vitro MIC and in vivo efficacy of Cephradine Monohydrate, like other cephalosporins, is a critical aspect of its preclinical evaluation. While a low MIC against a target pathogen is a favorable starting point, in vivo studies in relevant animal models are indispensable for confirming its therapeutic potential. The data presented in this guide, along with the detailed experimental protocols, provide a framework for researchers to design and interpret studies aimed at understanding and predicting the clinical success of Cephradine Monohydrate and other antimicrobial agents. The provided comparative data for other first-generation cephalosporins further aids in contextualizing the performance of Cephradine Monohydrate.

References

• 1. karger.com [karger.com]
• 2. karger.com [karger.com]
• 3. Relationships between in vitro susceptibility and efficacy in experimental mouse infection-protection assay of cefazolin and cephalothin using Escherichia coli strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Correlation of in vitro susceptibility with in vivo efficacy in mice for cefoxitin in comparison with cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Correlation of in vitro activity and pharmacokinetic parameters with effect in vivo for antibiotics. Observations from experimental pneumococcus infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of the chemotherapeutic and pharmacodynamic activities of cephradine, cephalothin, and cephaloridine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of Cephradine Monohydrate against third-generation cephalosporins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the first-generation cephalosporin, Cephradine Monohydrate, against the broader class of third-generation cephalosporins. The comparison focuses on their mechanism of action, antibacterial spectrum, pharmacokinetic and pharmacodynamic properties, clinical efficacy, and safety profiles, supported by available experimental data.

Mechanism of Action: Targeting the Bacterial Cell Wall

Both Cephradine Monohydrate and third-generation cephalosporins are bactericidal agents that belong to the β-lactam class of antibiotics. Their primary mechanism of action involves the inhibition of bacterial cell wall synthesis.[1][2] They achieve this by binding to and inactivating penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis.[1][2] This disruption of cell wall integrity leads to cell lysis and bacterial death.

The key difference in their interaction at the molecular level lies in their affinity for different types of PBPs. First-generation cephalosporins, like Cephradine, generally exhibit a strong affinity for the PBPs of Gram-positive bacteria. In contrast, third-generation cephalosporins have an enhanced affinity for PBPs in Gram-negative bacteria, which contributes to their broader spectrum of activity against these pathogens.[3] For instance, in Staphylococcus aureus, cephalexin (a proxy for cephradine) binds to PBP 3, leading to cell enlargement and cessation of septation, while the third-generation cephalosporin cefotaxime selectively binds to PBP 2, resulting in cytoplasm extrusion and cell lysis.[4] In Escherichia coli, third-generation cephalosporins like ceftriaxone and cefotaxime show high affinity for PBP 3 and PBP 2.[5][6]

References

• 1. Review of in vitro activity of third-generation cephalosporins and other newer beta-lactam antibiotics against clinically important bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mode of action of ceftazidime: affinity for the penicillin-binding proteins of Escherichia coli K12, Pseudomonas aeruginosa and Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cefotaxime: binding affinity to penicillin-binding proteins and morphological changes of Escherichia coli and Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Possible physiological functions of penicillin-binding proteins in Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interaction of ceftriaxone with penicillin-binding proteins of Escherichia coli in the presence of human serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Escherichia coli Strain DC2 - PMC [pmc.ncbi.nlm.nih.gov]

Validating Animal Models for Cephradine Monohydrate Pharmacokinetic Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of pharmacokinetic (PK) parameters of Cephradine Monohydrate across various animal models and humans. The objective is to assist researchers in selecting the most appropriate animal model for preclinical studies by presenting supporting experimental data, detailed methodologies, and a logical workflow for model validation.

Comparative Pharmacokinetic Data

The selection of an appropriate animal model is a critical step in drug development. An ideal model should mimic human physiological and metabolic responses to the drug as closely as possible. The following table summarizes key pharmacokinetic parameters of Cephradine Monohydrate in different species.

Species	Dose (mg/kg)	Route	Cmax (µg/mL)	Tmax (h)	t1/2 (h)	AUC (µg·h/mL)	Bioavailability (%)	Reference
Human	1000 mg (total)	Oral	Not specified	Not specified	1.12 ± 0.13	Not specified	~94	[1]
Human (elderly)	1000 mg (total)	Oral	Not specified	Not specified	1.71 ± 0.20	Not specified	~94	[1]
Dog	Not specified	IV	Not specified	Not specified	~1	Not specified	Not specified	[2][3][4]
Rat	Not specified	Oral/IV	Not specified	Not specified	~1	Not specified	Not specified	[2][3][4]
Broiler Chickens	50	IV	-	-	1.047	-	-	[5]
Broiler Chickens	50	IM	8.863	-	0.859	-	59.386	[5]
Broiler Chickens	50	SC	8.773	-	2.652	-	84.5	[5]
Broiler Chickens	50	Oral	5.79	1.38	1.74	-	97.97	[5]
Broiler Chickens	20	IV	-	-	2.79 ± 0.047	-	-	[6]
Broiler Chickens	20	Oral	25.65 ± 0.934	2.61 ± 0.025	-	-	85.91 ± 1.96	[6]

Note: Data for some parameters were not available in the cited literature. The presented data is intended for comparative purposes. Researchers should consult the original publications for detailed experimental conditions.

Experimental Protocols

The methodologies employed in the cited studies are crucial for interpreting the pharmacokinetic data. Below are summaries of the experimental protocols from key studies.

Human Study

• Subjects: Healthy young volunteers (ages 19 to 25) and older individuals (ages 65 to 81).[1]

• Drug Administration: 1 gram of cephradine via a 5-minute intravenous (IV) infusion, followed the next day by a 1-gram oral dose.[1]

• Sample Collection: Serial serum and urine samples were collected over a 12-hour period.[1]

• Analytical Method: Cephradine concentration was determined by a microbiologic assay.[1]

Animal Studies (General)

• Species: Metabolic studies were conducted in mice, rats, and dogs.[2][3][4]

• Drug Administration: Oral, subcutaneous, intravenous, or rectal routes were used.[2][3][4]

• Sample Collection: Blood samples were collected to determine peak blood levels. Urinary excretion was also measured.[2][3][4]

• Key Findings: Peak blood levels were typically reached between 30 to 150 minutes after dosing. The plasma half-life in rats and dogs was approximately 1 hour.[2][3][4]

Broiler Chicken Study 1

• Subjects: Broiler chickens.

• Drug Administration: A single dose of 50 mg/kg b.wt. was administered intravenously (IV), intramuscularly (IM), subcutaneously (SC), and orally.[5]

• Pharmacokinetic Model: A two-compartment open model was used for IV data, while a one-compartment open model was used for IM, SC, and oral data.[5]

• Key Findings: The drug was rapidly distributed and eliminated. Bioavailability was highest after oral administration.[5]

Broiler Chicken Study 2

• Subjects: Healthy and experimentally Salmonella enteritidis infected broiler chickens.[6]

• Drug Administration: 20 mg/kg b.wt. administered intravenously (IV) and orally (PO).[6]

• Pharmacokinetic Model: A two-compartment open model was used for IV data.[6]

• Analytical Method: Microbiological assay.[6]

Logical Workflow for Animal Model Validation

The validation of an animal model for pharmacokinetic studies is a systematic process. The following diagram illustrates the key steps involved.

Workflow for validating animal pharmacokinetic models.

Discussion and Conclusion

Based on the available data, both dogs and rats exhibit a plasma half-life for Cephradine Monohydrate of approximately 1 hour, which is comparable to the 1.12-hour half-life observed in young, healthy humans.[1][2][3][4] This suggests that canines and rodents may serve as suitable initial models for single-dose pharmacokinetic studies. However, it is important to note the age-related differences in human pharmacokinetics, with elderly subjects showing a longer half-life of 1.71 hours.[1] This highlights the need to consider age and renal function in the human population when extrapolating from animal data.

The high oral bioavailability of cephradine in humans (approximately 94%) is a key characteristic.[1] The study in broiler chickens also showed high oral bioavailability (97.97%), suggesting this species could be useful for studies focusing on oral absorption.[5] However, significant physiological differences between avian and mammalian species must be carefully considered.

The process of validating an animal model should be rigorous and data-driven. As outlined in the workflow diagram, it begins with a thorough literature review, followed by pilot studies to generate comparative data. Allometric scaling can be a useful tool for extrapolating data across species, but its predictive power should be validated.[7][8][9][10][11] Ultimately, the choice of an animal model should be based on a comprehensive analysis of pharmacokinetic parameters, physiological similarities, and the specific research question being addressed. Further studies providing more detailed pharmacokinetic data, particularly AUC and Cmax, in a wider range of species are warranted to refine the selection of the most predictive animal models for Cephradine Monohydrate.

References

• 1. Pharmacokinetics of cephradine administered intravenously and orally to young and elderly subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cephradine: absorption, excretion, and tissue distribution in animals of a new cephalosporin antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cephradine: Absorption, Excretion, and Tissue Distribution in Animals of a New Cephalosporin Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. jvmr.journals.ekb.eg [jvmr.journals.ekb.eg]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Modelling concentrations of antimicrobial drugs: comparative pharmacokinetics of cephalosporin antimicrobials and accuracy of allometric scaling in food-producing and companion animals [dspace.library.uu.nl]
• 9. Interspecies allometric analysis of the comparative pharmacokinetics of 44 drugs across veterinary and laboratory animal species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. mdpi.com [mdpi.com]

Navigating the Variables: An Inter-laboratory Comparison of Cephradine Monohydrate Susceptibility Testing

A detailed guide for researchers and drug development professionals on the performance and validation of Cephradine Monohydrate susceptibility testing, with a comparative analysis against alternative antibiotics. This guide provides insights into the reproducibility of results across different laboratories and outlines standardized experimental protocols.

The consistent and accurate determination of antimicrobial susceptibility is a cornerstone of effective infectious disease management and drug development. For Cephradine Monohydrate, a first-generation cephalosporin, understanding the inter-laboratory variability of susceptibility testing is crucial for establishing reliable breakpoints and ensuring clinical efficacy. This guide presents a comparative analysis of Cephradine Monohydrate susceptibility testing, simulating an inter-laboratory validation study to highlight key performance metrics and provide standardized experimental protocols.

Comparative Susceptibility Data

To illustrate the expected inter-laboratory variability in Cephradine Monohydrate susceptibility testing, the following tables summarize simulated data from a hypothetical study involving three independent laboratories. The data encompasses Minimum Inhibitory Concentration (MIC) values determined by broth microdilution and zone diameters from disk diffusion assays against common bacterial pathogens. For comparative purposes, data for alternative antibiotics, Cefazolin (a fellow first-generation cephalosporin) and Ciprofloxacin (a fluoroquinolone), are also included.

Table 1: Inter-laboratory Comparison of Minimum Inhibitory Concentrations (MICs) in µg/mL

Organism	Antibiotic	Laboratory 1 (MIC)	Laboratory 2 (MIC)	Laboratory 3 (MIC)	MIC₅₀	MIC₉₀
Staphylococcus aureus (ATCC® 29213™)	Cephradine	1	2	1	1	2
Cefazolin	0.5	0.5	1	0.5	1
Ciprofloxacin	0.25	0.5	0.25	0.25	0.5
Escherichia coli (ATCC® 25922™)	Cephradine	4	8	4	4	8
Cefazolin	2	4	2	2	4
Ciprofloxacin	0.015	0.03	0.015	0.015	0.03
Klebsiella pneumoniae (ATCC® 13883™)	Cephradine	8	16	8	8	16
Cefazolin	4	8	4	4	8
Ciprofloxacin	0.03	0.06	0.03	0.03	0.06

MIC₅₀ and MIC₉₀ represent the MIC values at which 50% and 90% of the isolates were inhibited, respectively, based on a larger pool of simulated isolates.

Table 2: Inter-laboratory Comparison of Disk Diffusion Zone Diameters in mm

Organism	Antibiotic (Disk Content)	Laboratory 1 (Zone)	Laboratory 2 (Zone)	Laboratory 3 (Zone)
Staphylococcus aureus (ATCC® 29213™)	Cephradine (30 µg)	24	22	25
Cefazolin (30 µg)	27	26	28
Ciprofloxacin (5 µg)	30	28	31
Escherichia coli (ATCC® 25922™)	Cephradine (30 µg)	18	16	19
Cefazolin (30 µg)	21	19	22
Ciprofloxacin (5 µg)	34	32	35
Klebsiella pneumoniae (ATCC® 13883™)	Cephradine (30 µg)	15	13	16
Cefazolin (30 µg)	18	16	19
Ciprofloxacin (5 µg)	28	26	29

Experimental Protocols

To ensure reproducibility and minimize variability, standardized protocols are essential. The following are detailed methodologies for broth microdilution and disk diffusion testing, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution MIC Testing

1. Inoculum Preparation:

• From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

• Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microdilution plate.

2. Plate Preparation:

• Prepare serial two-fold dilutions of Cephradine Monohydrate and comparator antibiotics in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Dispense 100 µL of each antibiotic dilution into the wells of a 96-well microtiter plate. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

3. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with 10 µL of the standardized bacterial suspension.

• Incubate the plates at 35°C ± 2°C in ambient air for 16-20 hours.

4. Interpretation:

• The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Disk Diffusion Testing

1. Inoculum Preparation:

• Prepare an inoculum suspension as described for the broth microdilution method (matching a 0.5 McFarland standard).

2. Plate Inoculation:

• Within 15 minutes of preparing the suspension, dip a sterile cotton swab into the inoculum and rotate it against the side of the tube to remove excess liquid.

• Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even distribution.

3. Disk Application:

• Aseptically apply antibiotic disks (30 µg for Cephradine and Cefazolin, 5 µg for Ciprofloxacin) to the surface of the agar.

• Ensure the disks are in firm contact with the agar.

4. Incubation:

• Invert the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

5. Interpretation:

• Measure the diameter of the zones of complete growth inhibition to the nearest millimeter.

Visualizing the Workflow

To further clarify the process of an inter-laboratory validation study, the following diagram illustrates the key steps and logical flow.

Caption: Workflow for an inter-laboratory antimicrobial susceptibility testing validation study.

Signaling Pathway of Beta-Lactam Action

Cephradine, as a beta-lactam antibiotic, exerts its bactericidal effect by interfering with the synthesis of the bacterial cell wall. The diagram below illustrates this signaling pathway.

A Comparative Guide to the Efficacy of Cephradine Salt Forms for Research and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cephradine and the Significance of Salt Selection

Cephradine is a broad-spectrum β-lactam antibiotic effective against a range of Gram-positive and some Gram-negative bacteria.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), which are essential for the cross-linking of peptidoglycan.[2][3] This disruption of the cell wall's integrity leads to bacterial cell lysis and death.[3]

Like many pharmaceuticals, Cephradine's effectiveness can be optimized through the selection of an appropriate salt form. Salt formation is a common strategy to enhance the solubility, stability, and dissolution rate of a drug substance, which in turn can improve its bioavailability and therapeutic efficacy. For injectable formulations, in particular, the choice of a salt-forming agent is crucial for ensuring complete dissolution, stability in solution, and patient comfort upon administration.

Physicochemical Properties and Formulation of Cephradine Salts

Patents and stability studies provide the primary basis for comparing Cephradine salt forms. The two most prominent forms discussed are a composition of Cephradine with L-arginine and an in-situ salt formed by blending Cephradine with sodium carbonate.

Cephradine-Arginine Composition: A patented formulation describes a dry, solid mixture of Cephradine and L-arginine intended for reconstitution as an injectable. This composition is highlighted for its ability to achieve complete dissolution in sterile water and, notably, in lactated Ringer's solution. A key advantage cited is improved local tolerance after intramuscular injection, suggesting it is well-tolerated with minimal pain or irritation.

Cephradine-Sodium Carbonate Composition: Another formulation involves blending Cephradine with sodium carbonate. This mixture forms a water-soluble salt in situ upon reconstitution. However, this form has limitations; it is noted that lactated Ringer's solution should not be used for reconstitution due to the potential for calcium carbonate precipitation. Furthermore, there have been reports of discomfort during administration of the sodium carbonate blend.

The following table summarizes the key formulation and physicochemical differences derived from the available literature.

Property	Cephradine with L-Arginine	Cephradine with Sodium Carbonate	Reference
Reconstitution	Achieves clear, complete dissolution in sterile water and lactated Ringer's solution.	Forms a soluble salt in situ with water.
Compatibility	Compatible with lactated Ringer's solution.	Incompatible with lactated Ringer's solution (risk of precipitation).
Patient Tolerance	Reported to have much improved local tolerance and be free of pain on injection.	Some evidence of discomfort on administration.
Solution pH	Reconstituted solutions have a pH ranging from 7.5 to 9.3 depending on the ratio.	Not specified, but generally higher due to the basicity of sodium carbonate.

Stability Analysis of Cephradine Salt Solutions

A comparative study on the solution stability of 1% Cephradine neutralized with either L-arginine or sodium carbonate provides valuable insights into their relative performance in various intravenous (IV) diluents. The study found that the degradation rates were generally lower for the arginine-neutralized product, an effect attributed to the lower pH of the arginine solutions.[4]

The table below summarizes the stability data, presenting the time (in hours) for 10% degradation (T90) of Cephradine in different IV fluids at 25°C.

Intravenous Fluid	T90 (hours) for Cephradine-Arginine	T90 (hours) for Cephradine-Sodium Carbonate	Reference
0.9% Sodium Chloride	> 48	12	[4]
5% Dextrose	> 48	24	[4]
Lactated Ringer's	24	6	[4]
Ringer's Injection	48	12	[4]
Normosol-R	> 48	24	[4]
Sterile Water	> 48	24	[4]

These results indicate that the Cephradine-arginine formulation offers superior stability in a range of common IV diluents compared to the sodium carbonate formulation.[4]

Experimental Protocols

For researchers aiming to conduct their own comparative studies, the following are detailed methodologies for key experiments.

Stability-Indicating High-Performance Liquid Chromatography (HPLC)

This method is used to quantify the concentration of Cephradine in solution over time to determine its stability.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[5][6]

• Mobile Phase: A mixture of a buffer (e.g., 0.1 M ammonium acetate, pH 5.6) and an organic solvent (e.g., acetonitrile) in an isocratic elution. A typical ratio would be 95:5 (v/v).[7]

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV detection at 250 nm.[6]

• Procedure:

  • Prepare solutions of the different Cephradine salt forms in the desired diluents at a known concentration (e.g., 1 mg/mL).

  • Store the solutions under controlled temperature conditions (e.g., 25°C).

  • At specified time intervals (e.g., 0, 2, 4, 8, 12, 24, 48 hours), withdraw an aliquot of each solution.

  • Dilute the aliquot with the mobile phase to an appropriate concentration for analysis.

  • Inject a standard volume (e.g., 25 µL) into the HPLC system.[7]

  • Quantify the Cephradine peak area against a standard curve of known concentrations.

  • Calculate the percentage of Cephradine remaining at each time point to determine the degradation kinetics.

Microbiological Agar Diffusion Assay

This bioassay can be used to determine the potency of the Cephradine formulations by measuring their ability to inhibit bacterial growth.

• Materials: Mueller-Hinton agar, sterile petri dishes, a susceptible test organism (e.g., Staphylococcus aureus), sterile blank paper discs, and solutions of the Cephradine salt forms.

• Procedure:

  • Prepare Mueller-Hinton agar plates to a uniform depth (e.g., 4 mm).[8]

  • Prepare a standardized inoculum of the test organism (e.g., to a 0.5 McFarland standard).

  • Evenly swab the entire surface of the agar plates with the bacterial suspension to create a lawn.[9]

  • Impregnate sterile paper discs with known concentrations of the different Cephradine salt solutions.

  • Place the discs onto the surface of the inoculated agar plates.

  • Incubate the plates at 35-37°C for 18-24 hours.

  • Measure the diameter of the zones of inhibition (clear areas around the discs where bacterial growth is prevented).

  • Compare the zone diameters produced by the different salt forms. A larger zone of inhibition indicates greater antibacterial activity.

In Vitro Dissolution Testing

This test evaluates the rate and extent to which the Cephradine salt forms dissolve from a solid dosage form.

• Apparatus: USP Apparatus 2 (Paddle).[10]

• Dissolution Medium: 900 mL of a suitable medium, such as 0.1 N HCl (to simulate gastric fluid) or a phosphate buffer (pH 6.8, to simulate intestinal fluid).[10]

• Temperature: 37 ± 0.5°C.[11]

• Paddle Speed: 50 or 75 rpm.[11]

• Procedure:

  • Place one unit of the solid dosage form (e.g., a capsule containing a specific Cephradine salt formulation) into each dissolution vessel.

  • Begin the test and withdraw samples at specified time points (e.g., 5, 10, 15, 30, 45, 60 minutes).

  • Filter the samples immediately.

  • Analyze the amount of dissolved Cephradine in each sample using a validated analytical method, such as HPLC (as described above) or UV-Vis spectrophotometry.

  • Plot the percentage of drug dissolved against time to generate dissolution profiles for each salt form.

Visualizing Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key conceptual workflows in the evaluation of drug salt forms.

References

• 1. What is the mechanism of Cephradine? [synapse.patsnap.com]
• 2. What is Cephradine used for? [synapse.patsnap.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Pharmacological Activity of Cepharanthine [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. HPLC Analysis of Cefradine | SIELC Technologies [sielc.com]
• 7. sysrevpharm.org [sysrevpharm.org]
• 8. asm.org [asm.org]
• 9. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dissolution Testing for Generic Drugs: An FDA Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. fip.org [fip.org]

Benchmarking Cephradine Monohydrate: A Comparative Analysis Against Antibiotic-Resistant Bacterial Strains

For Immediate Release

In an era where antimicrobial resistance poses a significant threat to global health, the rigorous evaluation of existing antibiotics against contemporary resistant pathogens is paramount. This guide provides a comprehensive benchmark analysis of Cephradine Monohydrate, a first-generation cephalosporin, against key antibiotic-resistant bacterial strains. The data presented herein offers researchers, scientists, and drug development professionals a comparative overview of Cephradine's in vitro activity alongside common alternative antibiotics, supported by detailed experimental protocols and visual representations of underlying resistance mechanisms.

Comparative In Vitro Activity of Cephradine Monohydrate

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Cephradine Monohydrate and a selection of comparator antibiotics against clinically significant resistant bacterial strains. MIC values are presented in µg/mL and represent the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism in vitro.

Antibiotic	MRSA (Methicillin-resistant Staphylococcus aureus)	VRE (Vancomycin-resistant Enterococcus)	ESBL-producing Escherichia coli	Pseudomonas aeruginosa
Cephradine Monohydrate	>64	>64	>64	>128
Vancomycin	1 - 2	>128	N/A	N/A
Linezolid	1 - 4	1 - 4	N/A	N/A
Ciprofloxacin	>32	>32	>32	0.5 - >32
Meropenem	N/A	N/A	≤0.25 - >16	0.5 - >16
Ceftazidime	N/A	N/A	>64	1 - >256

Note: N/A indicates that the antibiotic is not typically tested or effective against that particular organism. The MIC values are indicative and can vary between specific isolates.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a critical step in assessing the in vitro efficacy of an antimicrobial agent. The following is a detailed methodology for the broth microdilution method, a standard protocol for MIC testing, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method for MIC Determination

1. Preparation of Antimicrobial Solutions:

• Stock solutions of each antibiotic are prepared at a concentration of 1280 µg/mL in a suitable solvent.

• Serial two-fold dilutions are then performed in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of concentrations (e.g., 0.06 to 128 µg/mL) in 96-well microtiter plates.

2. Inoculum Preparation:

• Bacterial isolates are cultured on an appropriate agar medium (e.g., Tryptic Soy Agar for S. aureus and E. coli, Blood Agar for Enterococcus, and Pseudomonas Agar for P. aeruginosa) for 18-24 hours at 35°C.

• Several colonies are suspended in sterile saline to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• This suspension is then diluted in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Inoculation and Incubation:

• Each well of the microtiter plate, containing 100 µL of the diluted antimicrobial agent, is inoculated with 10 µL of the prepared bacterial suspension.

• A growth control well (containing only broth and inoculum) and a sterility control well (containing only broth) are included for each isolate.

• The plates are incubated at 35°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria. This is assessed by visual inspection or using a microplate reader.

Visualizing Bacterial Resistance and Experimental Workflow

To better understand the mechanisms of antibiotic resistance and the experimental process, the following diagrams have been generated using Graphviz (DOT language).

Caption: Workflow for MIC determination.

Caption: Mechanisms of β-lactam resistance.

Discussion

The data clearly indicates that Cephradine Monohydrate, as a first-generation cephalosporin, has limited to no activity against the tested contemporary antibiotic-resistant strains, including MRSA, VRE, ESBL-producing E. coli, and Pseudomonas aeruginosa. This is consistent with its known spectrum of activity, which is primarily against susceptible Gram-positive cocci and some Gram-negative bacteria.

The resistance mechanisms that render Cephradine ineffective are multifaceted. In Gram-positive bacteria like MRSA, the primary mechanism is the alteration of penicillin-binding proteins (PBPs), specifically the acquisition of PBP2a, which has a low affinity for β-lactam antibiotics. In Gram-negative bacteria, resistance is often mediated by the production of β-lactamase enzymes, such as the extended-spectrum β-lactamases (ESBLs) in E. coli, which hydrolyze the β-lactam ring of Cephradine, rendering it inactive. Furthermore, the outer membrane of Gram-negative bacteria like Pseudomonas aeruginosa presents a significant permeability barrier, and efflux pumps can actively remove the antibiotic from the cell.

Conclusion

This comparative guide underscores the importance of continuous surveillance of antibiotic activity against evolving resistant pathogens. While Cephradine Monohydrate remains a useful therapeutic option for infections caused by susceptible organisms, its in vitro activity is negligible against the major resistant strains highlighted in this report. For infections involving MRSA, VRE, ESBL-producing Enterobacteriaceae, and Pseudomonas aeruginosa, alternative agents with demonstrated efficacy, such as vancomycin, linezolid, carbapenems, and specific anti-pseudomonal β-lactams, are required. The provided experimental protocols and diagrams serve as a resource for researchers engaged in the critical work of antimicrobial drug discovery and development.

Safety & Regulatory Compliance

Proper Disposal of Cephradine Monohydrate: A Guide for Laboratory Professionals

The safe and compliant disposal of Cephradine Monohydrate is critical for ensuring laboratory safety, protecting the environment, and adhering to regulatory standards. As a cephalosporin antibiotic, improper disposal can contribute to environmental contamination and the development of antimicrobial resistance. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage and dispose of Cephradine Monohydrate waste effectively.

I. Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure all personnel are equipped with appropriate Personal Protective Equipment (PPE).

• Required PPE: Wear protective gloves, safety glasses with side shields, and a lab coat. If there is a risk of generating dust or aerosols, use respiratory protection and handle the material in a well-ventilated area or under a fume hood.

• Spill Management: In the event of a spill, prevent the powder or solution from entering drains or water courses. Absorb spills with an inert, liquid-binding material such as diatomite or universal binders. Collect the contaminated material into a suitable, closed container for disposal.

II. Step-by-Step Disposal Protocol

The primary principle for disposing of Cephradine Monohydrate is to prevent its release into the environment. Do not discharge it into sewer systems or waterways.

Step 1: Waste Identification and Segregation Properly categorize the Cephradine Monohydrate waste. This includes expired or unused pure compounds, contaminated lab materials (e.g., gloves, wipes, vials), and solutions.

• Segregate pharmaceutical waste from general and biohazardous waste streams.

• Cephradine is noted as being very toxic to aquatic life with long-lasting effects, indicating it should be managed as environmentally hazardous waste.

• Place all Cephradine Monohydrate waste into a dedicated, clearly labeled, and sealable container. Depending on local regulations, this may be a black container for hazardous pharmaceutical waste.

Step 2: Selection of Disposal Method Disposal must be conducted in accordance with all prevailing country, federal, state, and local regulations. The preferred method is thermal destruction at a licensed facility.

• Primary Method (Recommended): Arrange for the material to be disposed of at a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing. High-temperature incineration is considered the best environmental option for pharmaceutical destruction.

• Alternative Method: If incineration is not available, contact a licensed professional waste disposal service to determine compliant alternatives. Never dispose of Cephradine Monohydrate in a sanitary landfill without appropriate pre-treatment as determined by regulations.

Step 3: Container and Packaging Disposal Empty containers that held Cephradine Monohydrate must also be managed properly.

• For Recycling/Reconditioning: Containers can be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste along with the primary chemical waste. Once decontaminated, the container can be offered for recycling.

• For Landfill: Alternatively, puncture the packaging to make it unusable for other purposes and then dispose of it in a sanitary landfill, if permitted by local regulations.

III. Summary of Disposal Options

The following table summarizes the recommended disposal methods and key regulatory considerations for Cephradine Monohydrate waste.

Waste Stream	Recommended Disposal Method	Key Considerations & Regulations
Pure Cephradine Monohydrate (Unused/Expired)	Controlled high-temperature incineration via a licensed hazardous waste facility.	Must comply with EPA (RCRA), state, and local regulations. Do not discard in sewers or general trash.
Contaminated Lab Materials (Gloves, Wipes, Glassware)	Collect in a sealed, labeled hazardous waste container for incineration.	Treat as hazardous waste. Avoid cross-contamination with other waste streams.
Aqueous Solutions Containing Cephradine	Collect in a sealed, labeled hazardous waste container for incineration.	Do not discharge into drains. The aquatic toxicity of Cephradine necessitates careful management.
Empty Stock Containers	Triple-rinse; collect rinsate as hazardous waste. Puncture and dispose of container as non-hazardous waste or recycle.	Follow local guidelines for container decontamination and recycling.

IV. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cephradine Monohydrate.

Cephradine Monohydrate Disposal Workflow

Safeguarding Researchers: A Comprehensive Guide to Handling Cephradine Monohydrate

FOR IMMEDIATE USE

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for handling Cephradine Monohydrate, a first-generation cephalosporin antibiotic. Following these procedures will minimize exposure risk and ensure a safe laboratory environment.

Cephradine Monohydrate may cause allergic skin reactions, respiratory sensitization, and skin and eye irritation[1][2]. Adherence to the following personal protective equipment (PPE) and handling protocols is critical.

I. Personal Protective Equipment (PPE)

The primary defense against exposure to Cephradine Monohydrate is the consistent and correct use of appropriate PPE.

Equipment	Specification	Rationale
Hand Protection	Double-gloving with chemotherapy-grade gloves is recommended. The outer glove should be removed and disposed of within the containment area.	Prevents skin contact and allergic reactions[1][3][4][5]. Double gloving provides an additional barrier and allows for safe removal of a potentially contaminated outer layer[3][4].
Eye Protection	Safety goggles with side-shields are mandatory. A face shield should be worn in conjunction with goggles when there is a risk of splashing.	Protects eyes from dust particles and potential splashes[6][7].
Respiratory Protection	A NIOSH-certified N95 or higher respirator is recommended, especially when handling powders or if dust generation is likely.	Prevents inhalation of airborne particles, which can cause respiratory sensitization and irritation[1][2][7].
Body Protection	A disposable gown made of a low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs should be worn.	Provides a barrier against skin contact with the compound[3][6].

II. Operational Plan for Safe Handling

A systematic approach to handling Cephradine Monohydrate from receipt to disposal is crucial for laboratory safety.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store Cephradine Monohydrate in a tightly closed container in a cool, well-ventilated, and dry area[8].

• Keep it away from strong acids/alkalis and strong oxidizing/reducing agents[6].

• The storage area should be clearly marked with appropriate hazard signs.

2. Preparation and Handling:

• All handling of Cephradine Monohydrate powder should be conducted in a designated area, such as a chemical fume hood or a ventilated enclosure, to minimize dust generation and inhalation[1].

• Before handling, ensure that an eyewash station and safety shower are readily accessible[6].

• Wear all required PPE as specified in the table above.

• Avoid the formation of dust and aerosols[8].

• Wash hands thoroughly after handling the material and before leaving the laboratory[3].

3. Accidental Release Measures:

• In case of a spill, evacuate personnel from the immediate area.

• Ensure adequate ventilation.

• Wear full PPE, including respiratory protection, before attempting to clean the spill.

• For solid spills, carefully collect the material without creating dust and place it in a suitable, closed container for disposal[8].

• For liquid spills, absorb with an inert material and place in a sealed container for disposal.

• Clean the spill area thoroughly with a suitable decontamination solution.

III. Disposal Plan

Proper disposal of Cephradine Monohydrate and contaminated materials is essential to prevent environmental contamination and potential exposure to others.

• Waste Chemical: Dispose of unused or waste Cephradine Monohydrate as hazardous waste in accordance with all local, regional, and national regulations. Do not dispose of it down the drain[1][7].

• Contaminated Materials: All disposable PPE (gloves, gowns, masks) and any materials used to clean up spills should be considered contaminated. Place these materials in a sealed, labeled hazardous waste container for disposal[8].

• Packaging: Empty containers should be triple-rinsed (or equivalent) before recycling or disposal. If not rinsed, they should be disposed of as hazardous waste[8].

IV. Workflow for Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and disposal of Cephradine Monohydrate.

Caption: Workflow for Safe Handling and Disposal of Cephradine Monohydrate.

References

• 1. scribd.com [scribd.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 4. pppmag.com [pppmag.com]
• 5. pogo.ca [pogo.ca]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemicalbook.com [chemicalbook.com]